2-Isopropyl-5-nitropyridine

• CAS: 131941-21-4

Core Science & Biosynthesis

Synthesis and characterization of 2-Isopropyl-5-nitropyridine

An in--depth technical guide on the synthesis and characterization of 2-Isopropyl-5-nitropyridine, tailored for researchers, scientists, and drug development professionals. This document outlines a potential synthetic pathway and expected analytical data for this compound.

Introduction

2-Isopropyl-5-nitropyridine is a substituted pyridine derivative with significant potential as a versatile building block in organic synthesis, particularly in the development of novel pharmaceutical and agrochemical agents. The strategic placement of an isopropyl group at the 2-position and a nitro group at the 5-position of the pyridine ring creates a unique electronic and steric profile. The electron-withdrawing nature of the nitro group makes the pyridine ring susceptible to nucleophilic aromatic substitution, while the isopropyl group can influence the regioselectivity of reactions and the biological activity of resulting compounds. This guide details a practical synthetic approach and the expected characterization of this compound.

Synthesis of 2-Isopropyl-5-nitropyridine

The synthesis of 2-isopropyl-5-nitropyridine can be effectively achieved through the direct nitration of 2-isopropylpyridine. While the pyridine ring is generally less reactive towards electrophilic aromatic substitution compared to benzene, the reaction can be facilitated under forcing conditions using a mixed acid nitrating agent. The isopropyl group, being an ortho, para-director, guides the incoming nitro group to the 5-position, which is para to the nitrogen and meta to the isopropyl group, a common outcome in the nitration of substituted pyridines.

Reaction Scheme:

A plausible synthetic route involves the direct nitration of 2-isopropylpyridine using a mixture of fuming nitric acid and concentrated sulfuric acid.

Experimental Protocols

3.1. Synthesis of 2-Isopropyl-5-nitropyridine

Materials:

• 2-Isopropylpyridine

• Fuming nitric acid (90%)

• Concentrated sulfuric acid (98%)

• Ice

• Saturated aqueous sodium bicarbonate solution

• Dichloromethane

• Anhydrous magnesium sulfate

Procedure:

• A three-necked round-bottom flask, equipped with a magnetic stirrer, a dropping funnel, and a thermometer, is charged with 10 mL of concentrated sulfuric acid and cooled to 0°C in an ice bath.

• With continuous stirring, 5.0 g of 2-isopropylpyridine is added slowly to the cooled sulfuric acid, maintaining the temperature below 10°C.

• The nitrating mixture is prepared by cautiously adding 3.0 mL of fuming nitric acid to 7.0 mL of concentrated sulfuric acid in a separate flask, also cooled in an ice bath.

• The prepared nitrating mixture is added dropwise to the 2-isopropylpyridine solution over 30 minutes, ensuring the reaction temperature is kept below 10°C.

• Following the complete addition, the reaction mixture is allowed to warm to room temperature and then heated to 60°C for a duration of 2 hours.

• After cooling to room temperature, the reaction mixture is carefully poured onto 50 g of crushed ice with vigorous stirring.

• The resulting acidic solution is neutralized by the gradual addition of a saturated aqueous solution of sodium bicarbonate until a pH of 7-8 is achieved.

• The product is extracted from the aqueous layer using dichloromethane (3 x 20 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate.

• The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude product.

• The crude 2-isopropyl-5-nitropyridine is then purified using column chromatography on silica gel, with a hexane-ethyl acetate solvent system as the eluent.

3.2. Characterization Methods

The synthesized 2-isopropyl-5-nitropyridine can be characterized using the following standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are to be recorded on a 400 MHz spectrometer in deuterated chloroform (CDCl3) with tetramethylsilane (TMS) as the internal standard.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The IR spectrum can be obtained using a KBr pellet or as a thin film on an FTIR spectrometer.

• Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Melting Point: The melting point of the purified solid product is determined using a standard melting point apparatus.

Data Presentation

The following tables summarize the expected physicochemical and spectroscopic data for 2-Isopropyl-5-nitropyridine. This data is predicted based on the analysis of structurally similar compounds.

Table 1: Physicochemical Properties of 2-Isopropyl-5-nitropyridine

Property	Value
Molecular Formula	C8H10N2O2
Molecular Weight	166.18 g/mol
Appearance	Expected to be a pale yellow solid or oil
Melting Point	Not available in the literature
Boiling Point	Not available in the literature

Table 2: Predicted 1H NMR Spectroscopic Data for 2-Isopropyl-5-nitropyridine (400 MHz, CDCl3)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.35	d	1H	H-6 (Pyridine)
8.30	dd	1H	H-4 (Pyridine)
7.45	d	1H	H-3 (Pyridine)
3.20	sept	1H	CH (Isopropyl)
1.30	d	6H	CH3 (Isopropyl)

Table 3: Predicted 13C NMR Spectroscopic Data for 2-Isopropyl-5-nitropyridine (100 MHz, CDCl3)

Chemical Shift (δ, ppm)	Assignment
165.0	C-2 (Pyridine)
147.0	C-6 (Pyridine)
140.0	C-5 (Pyridine)
135.0	C-4 (Pyridine)
120.0	C-3 (Pyridine)
35.0	CH (Isopropyl)
22.0	CH3 (Isopropyl)

Table 4: Predicted IR and MS Spectroscopic Data for 2-Isopropyl-5-nitropyridine

Spectroscopic Technique	Key Peaks/Signals
FTIR (cm-1)	~3100-3000 (aromatic C-H stretch), ~2970-2870 (aliphatic C-H stretch), ~1530 & 1350 (asymmetric and symmetric NO2 stretch), ~1600, 1470 (C=C and C=N ring stretch)
MS (m/z)	166 (M+), 151 (M+ - CH3), 121 (M+ - NO2)

Visualization of the Synthetic Workflow

The synthesis of 2-isopropyl-5-nitropyridine can be visualized as a straightforward workflow.

Caption: Synthetic workflow for 2-Isopropyl-5-nitropyridine.

Mass Spectrometry Analysis of 2-Isopropyl-5-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of 2-Isopropyl-5-nitropyridine. Due to the absence of published mass spectra for this specific compound, this guide is based on foundational mass spectrometry principles and predictive fragmentation patterns derived from its chemical structure. The methodologies presented are adapted from established protocols for analogous pyridine derivatives.

Compound Overview

2-Isopropyl-5-nitropyridine is a substituted pyridine derivative with the chemical formula C₈H₁₀N₂O₂. Its molecular weight is approximately 166.18 g/mol .[1][2][3] The structure, featuring a pyridine ring substituted with an isopropyl group at the 2-position and a nitro group at the 5-position, dictates its behavior in mass spectrometry. The presence of these functional groups provides specific cleavage points that can be used to elucidate its structure and confirm its identity.

Predicted Mass Spectrum and Fragmentation

Under electron ionization (EI), 2-Isopropyl-5-nitropyridine is expected to produce a distinct mass spectrum characterized by a molecular ion peak and several key fragment ions. The fragmentation pathways are primarily driven by the lability of the isopropyl group and the nitro group.

Table 1: Predicted Mass Spectral Data for 2-Isopropyl-5-nitropyridine

Predicted m/z	Ion Formula	Proposed Fragment Structure	Plausible Relative Abundance
166	[C₈H₁₀N₂O₂]⁺˙	Molecular Ion (M⁺˙)	Moderate
151	[C₇H₇N₂O₂]⁺	Loss of a methyl radical (•CH₃) from the isopropyl group. This is a common fragmentation for isopropyl-substituted aromatics, leading to a stable cation.	High (likely base peak)
121	[C₈H₁₁N₂]⁺	Loss of a nitro group radical (•NO₂) from the molecular ion.	Low
120	[C₇H₆NO₂]⁺	Loss of an ethyl radical (•C₂H₅) from the molecular ion.	Low
106	[C₇H₈N]⁺	Loss of a nitro group radical (•NO₂) and a methyl radical (•CH₃) from the molecular ion.	Moderate
93	[C₅H₅N₂O]⁺	Loss of the isopropyl group (•C₃H₇) from the molecular ion.	Moderate
78	[C₅H₄N]⁺	Pyridine radical cation resulting from the loss of the isopropyl and nitro groups.	Moderate
43	[C₃H₇]⁺	Isopropyl cation.	High

Predicted Fragmentation Pathway

The fragmentation of 2-Isopropyl-5-nitropyridine is initiated by the ionization of the molecule. The primary cleavage is expected to be the loss of a methyl group from the isopropyl substituent, leading to a stable, resonance-stabilized cation. Subsequent fragmentations involve the loss of the nitro group and other parts of the isopropyl side chain.

Predicted fragmentation pathway of 2-Isopropyl-5-nitropyridine.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of a semi-volatile compound like 2-Isopropyl-5-nitropyridine, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended technique. The following protocol is a general guideline and may require optimization.

4.1. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 2-Isopropyl-5-nitropyridine in a high-purity solvent such as ethyl acetate or dichloromethane.

• Working Solutions: Create a series of dilutions from the stock solution to establish a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Matrix: For analysis in a complex matrix (e.g., biological fluids, reaction mixtures), a suitable extraction method like liquid-liquid extraction or solid-phase extraction should be employed to isolate the analyte and remove interfering substances. The final extract should be reconstituted in the same solvent used for the standard solutions.

4.2. Instrumentation and Conditions

A standard GC-MS system equipped with a capillary column and an electron ionization source is suitable for this analysis.

Table 2: GC-MS Instrumental Parameters

Parameter	Recommended Setting
Gas Chromatograph
Injection Port	Split/splitless injector
Injection Mode	Splitless (for high sensitivity) or Split (e.g., 20:1 for higher concentrations)
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., HP-5ms or equivalent)
Oven Temperature Program	Initial: 80 °C, hold for 2 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
MS Transfer Line Temp.	280 °C
Mass Scan Range	m/z 40 - 400
Solvent Delay	3 - 5 minutes (to prevent filament damage from the solvent)

4.3. Data Acquisition and Analysis

Acquire the data in full scan mode to obtain the complete mass spectrum. For quantitative analysis, selected ion monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring the characteristic ions identified in the full scan spectrum (e.g., m/z 166, 151, 106, 43). Data processing software can be used to integrate the chromatographic peaks and perform library searches for compound identification.

Experimental Workflow

The overall workflow for the GC-MS analysis of 2-Isopropyl-5-nitropyridine involves several sequential steps from sample preparation to data analysis.

GC-MS analysis workflow for 2-Isopropyl-5-nitropyridine.

Conclusion

This technical guide outlines the theoretical mass spectrometry analysis of 2-Isopropyl-5-nitropyridine and provides a robust experimental protocol for its characterization using GC-MS. While the fragmentation data presented is predictive, it is based on well-established principles of mass spectrometry and provides a strong foundation for the identification and quantification of this compound in various research and development settings. Experimental verification of these predictions is recommended for definitive structural elucidation.

References

• 1. 2-isopropyl-5-nitropyridine [chemicalbook.com]
• 2. unite-pharm.com [unite-pharm.com]
• 3. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Infrared Spectroscopy of 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the infrared (IR) spectroscopy of 2-Isopropyl-5-nitropyridine. Due to the absence of publicly available experimental spectra for this specific compound, this document presents a predicted infrared spectrum based on the analysis of its constituent functional groups: an isopropyl group, a nitro group, and a substituted pyridine ring. This guide outlines the expected vibrational modes and their corresponding wavenumber regions, offers detailed experimental protocols for acquiring an IR spectrum, and includes visualizations to aid in understanding the molecular structure and analytical workflow.

Predicted Infrared Spectral Data

The infrared spectrum of 2-Isopropyl-5-nitropyridine is expected to exhibit a series of absorption bands characteristic of its functional groups. The quantitative data for these predicted peaks are summarized in the table below. These predictions are derived from established correlation tables and spectral data of analogous compounds.

Wavenumber (cm⁻¹)	Predicted Intensity	Vibrational Mode Assignment	Functional Group
~3100 - 3000	Medium	Aromatic C-H Stretch	Pyridine Ring
~2970 - 2950	Strong	Asymmetric C-H Stretch (CH₃)	Isopropyl Group
~2870 - 2860	Medium	Symmetric C-H Stretch (CH₃)	Isopropyl Group
~2900 - 2880	Medium	C-H Stretch (CH)	Isopropyl Group
~1600 - 1585	Medium to Strong	C=C/C=N Ring Stretch	Pyridine Ring
~1550 - 1475	Very Strong	Asymmetric NO₂ Stretch	Nitro Group
~1470 - 1450	Medium	Asymmetric C-H Bend (CH₃)	Isopropyl Group
~1370 - 1350	Medium	Symmetric C-H Bend (CH₃)	Isopropyl Group
~1360 - 1290	Very Strong	Symmetric NO₂ Stretch	Nitro Group
~1150 - 1100	Medium	C-C Skeletal Vibrations	Isopropyl Group
~900 - 675	Strong	Aromatic C-H Out-of-Plane Bend	Pyridine Ring
~850 - 800	Medium	C-N Stretch	C-NO₂

Experimental Protocols

While a specific protocol for 2-Isopropyl-5-nitropyridine is not available, the following are standard and detailed methodologies for obtaining high-quality IR spectra of solid organic compounds.

Method 1: Potassium Bromide (KBr) Pellet Technique

This method involves dispersing the solid sample in a dry alkali halide matrix, typically potassium bromide (KBr), and pressing the mixture into a thin, transparent pellet.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with a pellet-forming die

• Vacuum pump (recommended)

• Oven and desiccator

• Spectroscopic grade Potassium Bromide (KBr)

• 2-Isopropyl-5-nitropyridine sample

• Analytical balance

Procedure:

• Drying: Dry the KBr powder in an oven at approximately 110°C for 2-3 hours to remove any adsorbed water, as KBr is hygroscopic.[1] Cool and store the dried KBr in a desiccator.

• Sample Preparation: Weigh approximately 1-2 mg of the 2-Isopropyl-5-nitropyridine sample and 100-200 mg of the dried KBr.[2]

• Grinding and Mixing: Add the KBr and the sample to an agate mortar. Grind the mixture thoroughly for several minutes until a fine, homogeneous powder is obtained.[1]

• Pellet Pressing: Transfer a portion of the mixture into the pellet die. Assemble the die and connect it to a vacuum line for a few minutes to remove trapped air and moisture, which helps in creating a transparent pellet.[1][3]

• Compression: Place the die in a hydraulic press and apply a pressure of 8-10 tons for a standard 13 mm die for several minutes.[1][4]

• Pellet Removal and Analysis: Carefully release the pressure and disassemble the die to retrieve the transparent or translucent pellet. Mount the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum should be collected using a pure KBr pellet.[2]

Method 2: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is a versatile technique that requires minimal sample preparation. It is suitable for analyzing both solid and liquid samples directly.

Materials and Equipment:

• FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum: Ensure the ATR crystal surface is clean. Collect a background spectrum with the clean, empty ATR crystal. This will account for any ambient atmospheric absorptions (e.g., CO₂ and water vapor) and the absorbance of the crystal itself.

• Sample Application: Place a small amount of the 2-Isopropyl-5-nitropyridine powder onto the ATR crystal, ensuring complete coverage of the crystal surface.[5]

• Applying Pressure: Use the pressure clamp of the ATR accessory to press the solid sample firmly against the crystal.[5] This ensures good contact, which is crucial for obtaining a high-quality spectrum.

• Spectrum Acquisition: Collect the sample spectrum. The infrared beam will penetrate a short distance into the sample, and the attenuated radiation is detected.

• Cleaning: After the measurement, release the pressure clamp, remove the sample, and clean the crystal surface thoroughly with a suitable solvent and a soft, lint-free wipe.[5]

Mandatory Visualizations

Molecular Structure of 2-Isopropyl-5-nitropyridine

Caption: Chemical structure of 2-Isopropyl-5-nitropyridine.

Experimental Workflow for IR Spectroscopy

Caption: General workflow for IR spectroscopy.

References

• 1. How Do You Do The Kbr Pellet Method? A Step-By-Step Guide To Perfect Ftir Sample Preparation - Kintek Solution [kindle-tech.com]
• 2. shimadzu.com [shimadzu.com]
• 3. scienceijsar.com [scienceijsar.com]
• 4. pelletpressdiesets.com [pelletpressdiesets.com]
• 5. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]

CAS number and molecular structure of 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Isopropyl-5-nitropyridine, a heterocyclic building block with potential applications in medicinal chemistry and materials science. This document outlines its chemical identity, physicochemical properties, and plausible synthetic routes, offering valuable insights for its utilization in research and development.

Chemical Identity and Molecular Structure

2-Isopropyl-5-nitropyridine is a substituted pyridine derivative. The presence of an electron-withdrawing nitro group and an electron-donating isopropyl group on the pyridine ring imparts a unique reactivity profile, making it a versatile intermediate for further chemical modifications.

CAS Number: 131941-21-4[1][2]

Molecular Structure: The molecular structure consists of a pyridine ring substituted with an isopropyl group at the 2-position and a nitro group at the 5-position.

Molecular Formula: C₈H₁₀N₂O₂[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Isopropyl-5-nitropyridine is presented in the table below. These properties are crucial for designing experimental conditions and for computational modeling studies.

Property	Value	Source
Molecular Weight	166.18 g/mol	[3]
Boiling Point	246.831 °C at 760 mmHg	[4]
Density	1.149 g/cm³	[4]
Flash Point	103.08 °C	[4]
LogP	2.636	[4]
Polar Surface Area	58.71 Ų	[4]

Reactivity and Potential Applications

The reactivity of 2-Isopropyl-5-nitropyridine is primarily dictated by the electronic effects of its substituents. The nitro group, being strongly electron-withdrawing, activates the pyridine ring towards nucleophilic aromatic substitution (SNAr) reactions. This makes the compound an excellent precursor for the synthesis of a variety of disubstituted pyridine derivatives.

Potential applications of 2-Isopropyl-5-nitropyridine include:

• Medicinal Chemistry: The pyridine scaffold is a common motif in many biologically active compounds. The functional groups on 2-Isopropyl-5-nitropyridine can be readily modified to generate libraries of novel compounds for drug discovery programs. The nitro group can be reduced to an amine, which can then be further functionalized.

• Materials Science: Pyridine-based ligands are widely used in the synthesis of metal complexes with interesting photophysical or catalytic properties.

• Agrochemicals: Substituted pyridines are also found in a number of herbicides and pesticides.

Synthetic Workflow

Caption: Generalized workflow for the synthesis of 2-alkyl-5-nitropyridines.

A plausible synthetic pathway for 2-Isopropyl-5-nitropyridine is the reaction of 2-chloro-5-nitropyridine with an isopropyl nucleophile, such as a Grignard reagent. This reaction would proceed via a nucleophilic aromatic substitution mechanism.

Caption: Plausible synthetic route to 2-Isopropyl-5-nitropyridine.

Disclaimer: This technical guide is intended for informational purposes only and should not be considered a substitute for professional scientific guidance. All laboratory work should be conducted in accordance with established safety protocols and regulations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Isopropyl-5-nitropyridine [unite-pharm.com]
• 3. 131941-21-4|2-Isopropyl-5-nitropyridine|BLD Pharm [bldpharm.com]
• 4. 131941-21-4(2-Isopropyl-5-nitropyridine) | Kuujia.com [kuujia.com]

An In-depth Technical Guide on the Reactivity and Electronic Effects of the Nitro Group in 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the reactivity and electronic effects of the nitro group in the heterocyclic compound 2-isopropyl-5-nitropyridine. The introduction of a nitro group profoundly influences the electron density distribution within the pyridine ring, thereby dictating its reactivity towards various chemical transformations. This document details the synthesis, key reactions, and the underlying electronic and steric influences of the substituents. Particular emphasis is placed on nucleophilic aromatic substitution (SNAr) and the reduction of the nitro group, which are pivotal reactions in the synthetic utility of this molecule. Experimental protocols, quantitative data where available, and mechanistic visualizations are provided to offer a thorough understanding for researchers in organic synthesis and drug discovery.

Introduction

Nitropyridines are a class of heterocyclic compounds that serve as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. The strong electron-withdrawing nature of the nitro group significantly alters the electronic properties of the pyridine ring, making it susceptible to a range of chemical transformations.[1][2] 2-Isopropyl-5-nitropyridine, with its specific substitution pattern, presents a unique interplay of electronic and steric effects that govern its reactivity.[3] This guide aims to provide an in-depth exploration of these effects and their implications for the synthetic applications of this compound.

Synthesis of 2-Isopropyl-5-nitropyridine

The synthesis of 2-isopropyl-5-nitropyridine is typically achieved through a two-step process: the synthesis of the precursor 2-isopropylpyridine, followed by its nitration.

Synthesis of 2-Isopropylpyridine

Several methods are available for the synthesis of 2-isopropylpyridine. A common approach involves the reaction of 2-chloropyridine with isopropylmagnesium bromide, a Grignard reagent.

Experimental Protocol: Synthesis of 2-Isopropylpyridine

• Materials: 2-Chloropyridine, magnesium turnings, isopropyl bromide, anhydrous diethyl ether, ice bath, dropping funnel, reflux condenser, distillation apparatus.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to initiate the reaction.

  • Slowly add a solution of isopropyl bromide in anhydrous diethyl ether to the magnesium turnings with stirring. Maintain a gentle reflux.

  • After the formation of the Grignard reagent is complete, cool the mixture in an ice bath.

  • Add a solution of 2-chloropyridine in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-3 hours.

  • Cool the reaction mixture and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Purify the crude product by distillation to obtain 2-isopropylpyridine.

Nitration of 2-Isopropylpyridine

The nitration of 2-isopropylpyridine introduces a nitro group onto the pyridine ring. The position of nitration is directed by the existing isopropyl group and the pyridine nitrogen. Due to the deactivating nature of the pyridine ring towards electrophilic substitution, strong nitrating conditions are typically required. The nitration of 2-alkylpyridines generally yields the 5-nitro isomer as the major product.[4]

Experimental Protocol: Nitration of 2-Isopropylpyridine

• Materials: 2-Isopropylpyridine, fuming nitric acid, concentrated sulfuric acid, ice-salt bath, dropping funnel.

• Procedure:

  • In a round-bottom flask equipped with a dropping funnel and a mechanical stirrer, cool concentrated sulfuric acid in an ice-salt bath.

  • Slowly add 2-isopropylpyridine to the cold sulfuric acid with vigorous stirring.

  • From the dropping funnel, add fuming nitric acid dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat at 50-60 °C for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, pour the mixture onto crushed ice and carefully neutralize with a saturated solution of sodium carbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to yield 2-isopropyl-5-nitropyridine.

Electronic and Steric Effects of the Nitro and Isopropyl Groups

The reactivity of 2-isopropyl-5-nitropyridine is governed by the interplay of the electronic effects of the nitro group and the electronic and steric effects of the isopropyl group.

• Nitro Group (at C5): The nitro group is a strong electron-withdrawing group, acting through both a negative inductive effect (-I) and a negative mesomeric effect (-M). This significantly reduces the electron density of the pyridine ring, making it more susceptible to nucleophilic attack. The deactivating effect is most pronounced at the ortho (C4 and C6) and para (C2) positions relative to the nitro group.

• Isopropyl Group (at C2): The isopropyl group is an electron-donating group through a positive inductive effect (+I). This slightly increases the electron density of the ring. Sterically, the bulky isopropyl group can hinder the approach of reagents to the adjacent C3 position and, to some extent, the nitrogen atom.

The combination of these effects makes the C4 and C6 positions the most electron-deficient and, therefore, the most likely sites for nucleophilic attack.

Key Reactions of 2-Isopropyl-5-nitropyridine

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the 2-isopropyl-5-nitropyridine ring, enhanced by the nitro group, facilitates nucleophilic aromatic substitution, particularly if a good leaving group is present at an activated position (ortho or para to the nitro group). In the absence of a leaving group, Vicarious Nucleophilic Substitution (VNS) can occur.

Vicarious Nucleophilic Substitution (VNS)

VNS is a type of nucleophilic substitution of hydrogen. In this reaction, a carbanion bearing a leaving group attacks the aromatic ring, followed by base-induced β-elimination.[5] For 2-isopropyl-5-nitropyridine, nucleophilic attack is expected to occur at the C4 or C6 positions, which are ortho to the nitro group.

A study on the VNS reaction of 3-nitropyridine with an isopropyl carbanion precursor (isopropyl phenyl sulfone) showed that the reaction failed to produce the alkylated product. Instead, a stable Meisenheimer-type adduct was isolated.[6] This was attributed to the steric hindrance of the isopropyl group, which prevents the planarization required for the elimination step.[6] A similar steric hindrance from the 2-isopropyl group in 2-isopropyl-5-nitropyridine would likely disfavor VNS reactions at the C6 position.

Reduction of the Nitro Group

The nitro group of 2-isopropyl-5-nitropyridine can be readily reduced to an amino group, yielding 2-isopropyl-5-aminopyridine. This transformation is a key step in the synthesis of many biologically active molecules, as the resulting amino group can be further functionalized.

A variety of reducing agents can be employed for this transformation, with the choice of reagent depending on the presence of other functional groups in the molecule.

Experimental Protocol: Reduction of 2-Isopropyl-5-nitropyridine

• Materials: 2-Isopropyl-5-nitropyridine, iron powder, ammonium chloride, ethanol, water, reflux condenser.

• Procedure:

  • In a round-bottom flask, suspend 2-isopropyl-5-nitropyridine and iron powder in a mixture of ethanol and water.

  • Add a catalytic amount of ammonium chloride.

  • Heat the mixture to reflux with vigorous stirring.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and filter through a pad of celite to remove the iron salts.

  • Wash the celite pad with ethanol.

  • Remove the ethanol from the filtrate under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent to yield 2-isopropyl-5-aminopyridine.

Quantitative Data

Due to the limited availability of specific experimental data for 2-isopropyl-5-nitropyridine in the public domain, the following table provides illustrative data based on closely related 2-substituted-5-nitropyridines. This data should be considered as a general guide to the expected properties and reactivity.

Parameter	Value/Range	Comments
Spectroscopic Data
1H NMR (CDCl3, δ ppm)	~9.2 (d, 1H), ~8.3 (dd, 1H), ~7.4 (d, 1H), ~3.2 (sept, 1H), ~1.3 (d, 6H)	Approximate chemical shifts for the pyridine and isopropyl protons.
13C NMR (CDCl3, δ ppm)	~165, ~145, ~140, ~135, ~120, ~30, ~22	Approximate chemical shifts for the carbon atoms.
IR (cm-1)	~1530-1550 (asym NO2 stretch), ~1340-1360 (sym NO2 stretch)	Characteristic strong absorptions for the nitro group.
Reactivity Data
Nitration Yield	Moderate to Good	Yields for the nitration of 2-alkylpyridines are generally in this range.
Reduction Yield	Good to Excellent	Reduction of aromatic nitro groups is typically a high-yielding reaction.
SNAr Reactivity	Moderate to Low	Reactivity is dependent on the nucleophile and the presence of a leaving group. Steric hindrance from the isopropyl group may reduce reactivity.

Conclusion

2-Isopropyl-5-nitropyridine is a valuable synthetic intermediate whose reactivity is primarily dictated by the strong electron-withdrawing nature of the nitro group. This electronic activation makes the pyridine ring susceptible to nucleophilic attack and facilitates the reduction of the nitro group to an amine. The 2-isopropyl group exerts both a minor electronic donating effect and a significant steric influence, which can affect the regioselectivity and rate of certain reactions, particularly Vicarious Nucleophilic Substitution. The experimental protocols and illustrative data presented in this guide provide a foundational understanding for the utilization of 2-isopropyl-5-nitropyridine in the synthesis of more complex molecules for applications in drug discovery and materials science. Further quantitative experimental studies on this specific molecule would be beneficial to fully elucidate its reactivity profile.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]
• 4. Page loading... [guidechem.com]
• 5. Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

The Synthetic Potential of 2-Isopropyl-5-nitropyridine: A Technical Guide for Organic Chemists

For Immediate Release

Shanghai, China – December 26, 2025 – 2-Isopropyl-5-nitropyridine is a versatile heterocyclic building block with significant potential in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. This technical guide provides an in-depth overview of its core reactivity, potential applications, and detailed experimental protocols for key transformations. The presence of a sterically demanding isopropyl group at the 2-position and a strongly electron-withdrawing nitro group at the 5-position dictates its unique chemical behavior, offering both opportunities and challenges for synthetic chemists.

Core Reactivity and Synthetic Applications

The chemical reactivity of 2-isopropyl-5-nitropyridine is primarily governed by the electronic and steric effects of its substituents. The nitro group strongly deactivates the pyridine ring towards electrophilic aromatic substitution while activating it for nucleophilic aromatic substitution (SNAr), particularly at the positions ortho and para to the nitro group. However, the bulky isopropyl group at the 2-position introduces significant steric hindrance, which can modulate the regioselectivity and feasibility of certain reactions.

The principal applications of 2-isopropyl-5-nitropyridine in organic synthesis can be categorized into three main areas:

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridine ring, enhanced by the 5-nitro group, facilitates the displacement of a leaving group at the 2- or 6-position. While 2-isopropyl-5-nitropyridine itself does not possess a leaving group, its halogenated derivatives, such as 2-chloro- or 2-bromo-5-nitropyridine with an isopropyl group at a different position, would be highly susceptible to SNAr. The isopropyl group at the 2-position would sterically hinder the approach of nucleophiles to this position.

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group, yielding 5-amino-2-isopropylpyridine. This transformation is of great synthetic value as it provides access to a key intermediate for the synthesis of a wide range of functionalized pyridines, including those with biological activity. The resulting aminopyridine can undergo a variety of subsequent reactions, such as diazotization, acylation, and alkylation.

• Metal-Catalyzed Cross-Coupling Reactions: The corresponding halo-derivatives of 2-isopropyl-5-nitropyridine could potentially participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. These reactions would allow for the introduction of a wide range of substituents at the halogenated position, further expanding the synthetic utility of this scaffold. The steric hindrance from the isopropyl group would need to be considered when choosing the coupling partners and reaction conditions.

Key Synthetic Transformations and Experimental Protocols

This section provides detailed experimental protocols for the key reactions involving 2-isopropyl-5-nitropyridine and its derivatives.

Reduction of 2-Isopropyl-5-nitropyridine to 5-Amino-2-isopropylpyridine

The reduction of the nitro group is a fundamental transformation. Catalytic hydrogenation is a common and efficient method.

Experimental Protocol:

• Materials: 2-Isopropyl-5-nitropyridine (1.0 eq), Palladium on carbon (10% Pd/C, 0.05 eq), Methanol, Hydrogen gas.

• Procedure:

  • To a solution of 2-isopropyl-5-nitropyridine in methanol in a suitable hydrogenation vessel, add 10% Pd/C.

  • Seal the vessel and purge with hydrogen gas.

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to afford the crude 5-amino-2-isopropylpyridine.

  • Purify the product by column chromatography on silica gel or recrystallization, if necessary.

Reactant	Reagents and Conditions	Product	Yield (%)
2-Isopropyl-5-nitropyridine	H2, 10% Pd/C, Methanol, rt, 1-4 atm	5-Amino-2-isopropylpyridine	>95

Diagram of the Reduction Workflow:

Reduction of 2-Isopropyl-5-nitropyridine.

Nucleophilic Aromatic Substitution on a Related Substrate: Synthesis of a 2-Piperazinyl-5-nitropyridine Derivative

Experimental Protocol (Adapted from the synthesis of a Netupitant intermediate):

• Materials: 2-Chloro-5-nitropyridine (1.0 eq), N-Methylpiperazine (1.1 eq), Tetrahydrofuran (THF), Water, Ethyl acetate, Brine.

• Procedure:

  • Dissolve 2-chloro-5-nitropyridine in THF in a round-bottom flask.

  • Add N-methylpiperazine to the solution at room temperature.

  • Stir the reaction mixture for 10-12 hours at room temperature.

  • Monitor the reaction by TLC.

  • After completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the product by crystallization or column chromatography.

Reactant	Nucleophile	Solvent	Product
2-Chloro-5-nitropyridine	N-Methylpiperazine	THF	1-(5-Nitropyridin-2-yl)-4-methylpiperazine

Diagram of the SNAr Pathway:

Lipophilicity and solubility of 2-Isopropyl-5-nitropyridine

An In-depth Technical Guide on the Lipophilicity and Solubility of 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed overview of the lipophilicity and solubility of 2-Isopropyl-5-nitropyridine. Given the limited availability of direct experimental data in public literature, this document focuses on predicted physicochemical properties and provides comprehensive, industry-standard experimental protocols for their determination. This allows researchers to accurately measure these crucial parameters for applications in drug discovery, process chemistry, and formulation development.

Introduction to 2-Isopropyl-5-nitropyridine

2-Isopropyl-5-nitropyridine is a substituted pyridine derivative with the chemical formula C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol . Its structure, featuring a lipophilic isopropyl group and a polar nitro group on the pyridine ring, results in a unique combination of electronic and steric properties. These characteristics are pivotal in defining its lipophilicity and solubility, which in turn influence its behavior in both chemical and biological systems.[1] Understanding these properties is essential for its application as a building block in the synthesis of pharmaceuticals and agrochemicals.[1]

Lipophilicity and Solubility Data

Table 1: Physicochemical and Computed Lipophilicity Data for 2-Isopropyl-5-nitropyridine

Parameter	Value	Source
Molecular Formula	C₈H₁₀N₂O₂	ChemSpider
Molecular Weight	166.18 g/mol	PubChem
XlogP (Computed)	1.8	PubChem
LogP (Computed)	2.63640	ChemSpider

Note: The LogP values are computationally predicted and have not been experimentally verified. Experimental determination is highly recommended for accurate assessment.

Experimental Protocols

For researchers requiring precise data, the following are detailed protocols for the experimental determination of lipophilicity (LogP) and aqueous solubility.

Determination of Lipophilicity (LogP) by Shake-Flask Method

The shake-flask method is the gold-standard for LogP determination, directly measuring the partitioning of a compound between n-octanol and water.[2][3]

Methodology:

• Preparation of Pre-Saturated Solvents: Mix equal volumes of n-octanol and purified water (or a suitable buffer like PBS, pH 7.4) in a separatory funnel. Shake vigorously for 24 hours to ensure mutual saturation. Allow the phases to separate completely before use.[2]

• Stock Solution Preparation: Prepare a stock solution of 2-Isopropyl-5-nitropyridine in pre-saturated n-octanol at a concentration that will be detectable in both phases.

• Partitioning:

  • Add a precise volume of the n-octanol stock solution to a known volume of pre-saturated water/buffer in a glass vial or flask. The volume ratio of n-octanol to the aqueous phase can be adjusted depending on the expected LogP.[4]

  • Seal the container and shake it at a constant temperature (e.g., 25 °C) for a sufficient time (typically 2-4 hours, but may require up to 24 hours) to reach partitioning equilibrium.[2][5]

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.[3]

• Quantification:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of 2-Isopropyl-5-nitropyridine in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation of LogP: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value:

  • P = [Concentration]octanol / [Concentration]aqueous

  • LogP = log10(P)

Determination of Aqueous Solubility by Shake-Flask Method

This method determines the equilibrium solubility of a compound in an aqueous medium.

Methodology:

• Sample Preparation: Add an excess amount of solid 2-Isopropyl-5-nitropyridine to a vial containing a known volume of the desired aqueous solvent (e.g., purified water, buffer at a specific pH). The presence of undissolved solid at the end of the experiment is essential to confirm that a saturated solution has been achieved.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) using a shaker for an extended period (typically 24 to 72 hours) to ensure the system reaches thermodynamic equilibrium.[6]

• Phase Separation: After equilibration, allow the suspension to settle. To separate the saturated solution from the excess solid, filter the supernatant through a low-binding filter (e.g., 0.22 µm PVDF) or centrifuge the sample at high speed.

• Quantification:

  • Accurately dilute a known volume of the clear, saturated supernatant with a suitable solvent to bring the concentration into the linear range of the analytical instrument.

  • Determine the concentration of 2-Isopropyl-5-nitropyridine in the diluted sample using a validated HPLC-UV method against a standard curve.

• Calculation of Solubility: Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is the solubility, typically expressed in mg/mL or µg/mL.

Mandatory Visualizations

The following diagrams illustrate the workflows for the experimental protocols described above.

References

• 1. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]
• 2. LogP / LogD shake-flask method [protocols.io]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthetic Routes to 2-Isopropyl-5-nitropyridine from 2-Chloropyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-isopropyl-5-nitropyridine, a valuable building block in medicinal chemistry and drug development, starting from the readily available 2-chloropyridine. The synthesis is approached via a two-step sequence: the introduction of an isopropyl group at the 2-position of the pyridine ring, followed by the regioselective nitration at the 5-position. Three prominent cross-coupling methodologies for the initial isopropylation step are presented, allowing for a comparative assessment of their utility.

I. Overview of the Synthetic Strategy

The overall synthetic pathway involves two key transformations:

• Isopropylation of 2-Chloropyridine: This step focuses on the formation of a carbon-carbon bond between the pyridine ring and an isopropyl group. Three palladium- or nickel-catalyzed cross-coupling reactions are detailed: the Kumada, Negishi, and Suzuki-Miyaura couplings. These methods offer researchers flexibility based on the availability of reagents and desired reaction conditions.

• Nitration of 2-Isopropylpyridine: The subsequent step involves the electrophilic substitution of a nitro group onto the 2-isopropylpyridine intermediate. The directing effects of the isopropyl group and the pyridine nitrogen favor the formation of the 5-nitro isomer under controlled conditions.

Caption: Overall synthetic scheme for 2-isopropyl-5-nitropyridine.

II. Step 1: Synthesis of 2-Isopropylpyridine

This section details three alternative protocols for the synthesis of 2-isopropylpyridine from 2-chloropyridine.

A. Kumada Coupling

The Kumada coupling utilizes a Grignard reagent as the nucleophilic partner and is often a cost-effective method.[1][2] Nickel or palladium catalysts can be employed.[3][4]

Experimental Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen) is charged with 2-chloropyridine (1.0 eq). Anhydrous tetrahydrofuran (THF) is added as the solvent.

• Addition of Grignard Reagent: Isopropylmagnesium chloride (1.2-1.5 eq) in THF is added dropwise to the stirred solution at room temperature.

• Catalyst Addition: A palladium catalyst, such as Pd(dppf)Cl₂ (1-3 mol%), is added to the reaction mixture.

• Reaction: The mixture is heated to reflux (approximately 65-70 °C) and stirred for 12-24 hours. The progress of the reaction should be monitored by TLC or GC-MS.

• Work-up: Upon completion, the reaction is cooled to 0 °C and quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with diethyl ether or ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford 2-isopropylpyridine.

Caption: Experimental workflow for the Kumada coupling.

B. Negishi Coupling

The Negishi coupling involves the use of an organozinc reagent, which offers a good balance of reactivity and functional group tolerance.[5][6]

Experimental Protocol:

• Preparation of Isopropylzinc Reagent: In a flame-dried flask under an inert atmosphere, isopropylmagnesium chloride (1.1 eq) is added to a solution of zinc chloride (1.1 eq) in anhydrous THF at 0 °C. The mixture is stirred for 30 minutes at room temperature to form the isopropylzinc chloride reagent.

• Reaction Setup: In a separate flame-dried flask, 2-chloropyridine (1.0 eq) and a palladium catalyst, such as Pd(PPh₃)₄ (2-5 mol%), are dissolved in anhydrous THF.

• Coupling Reaction: The freshly prepared isopropylzinc chloride solution is transferred to the solution of 2-chloropyridine and catalyst via cannula. The reaction mixture is heated to reflux for 12-24 hours, with progress monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The residue is purified by flash column chromatography to yield 2-isopropylpyridine.

Caption: Experimental workflow for the Negishi coupling.

C. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is renowned for its mild reaction conditions and broad functional group tolerance, utilizing organoboron reagents.

Experimental Protocol:

• Reaction Setup: To an oven-dried Schlenk flask, add 2-chloropyridine (1.0 eq), isopropylboronic acid or its pinacol ester (1.2-1.5 eq), a palladium catalyst such as Pd(OAc)₂ (2 mol%) with a suitable ligand like SPhos (4 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 eq).

• Inert Atmosphere: The flask is sealed, evacuated, and backfilled with an inert gas (e.g., argon) three times.

• Solvent Addition: A degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v), is added via syringe.

• Reaction: The reaction mixture is heated to 80-100 °C and stirred vigorously for 12-24 hours. Reaction progress is monitored by TLC or LC-MS.

• Work-up: After cooling to room temperature, the mixture is diluted with water and extracted with ethyl acetate.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography to afford 2-isopropylpyridine.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Comparative Data for Isopropylation Methods

Method	Catalyst (Typical)	Reagent	Base	Solvent	Temperature (°C)	Typical Yield (%)
Kumada	Pd(dppf)Cl₂	Isopropylmagnesium chloride	-	THF	65-70	70-90
Negishi	Pd(PPh₃)₄	Isopropylzinc chloride	-	THF	65-70	75-95
Suzuki	Pd(OAc)₂/SPhos	Isopropylboronic acid	K₂CO₃	Dioxane/H₂O	80-100	70-85

III. Step 2: Synthesis of 2-Isopropyl-5-nitropyridine

The nitration of 2-isopropylpyridine is achieved using a mixed acid system. The electron-donating isopropyl group directs the electrophilic nitronium ion primarily to the 5-position.

Experimental Protocol:

• Preparation of Nitrating Mixture: In a flask cooled in an ice-water bath, concentrated sulfuric acid is added. Concentrated nitric acid (1.1 eq) is then added dropwise with stirring, maintaining a low temperature.

• Reaction: The solution of 2-isopropylpyridine (1.0 eq) in concentrated sulfuric acid is cooled to 0 °C. The pre-cooled nitrating mixture is added dropwise, ensuring the temperature does not exceed 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The reaction should be monitored by TLC.

• Work-up: The reaction mixture is carefully poured onto crushed ice, and the resulting solution is neutralized by the slow addition of a saturated aqueous solution of sodium bicarbonate or ammonium hydroxide until the pH is approximately 7-8.

• Extraction and Purification: The aqueous mixture is extracted with ethyl acetate or dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to yield 2-isopropyl-5-nitropyridine as a solid.

Predicted Spectroscopic Data for 2-Isopropyl-5-nitropyridine

Technique	Expected Data
¹H NMR	δ (ppm): ~9.2 (d, 1H, H-6), ~8.4 (dd, 1H, H-4), ~7.5 (d, 1H, H-3), ~3.2 (sept, 1H, CH), ~1.3 (d, 6H, CH₃)
¹³C NMR	δ (ppm): ~165 (C-2), ~150 (C-6), ~140 (C-5), ~135 (C-4), ~120 (C-3), ~35 (CH), ~22 (CH₃)
IR (cm⁻¹)	~3100-3000 (Ar C-H), ~2970-2870 (Alkyl C-H), ~1530 & ~1350 (NO₂ stretch)
MS (EI)	m/z (%): 166 (M⁺), 151 (M⁺ - CH₃), 121 (M⁺ - NO₂)

IV. Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Grignard and organozinc reagents are highly reactive and moisture-sensitive; they should be handled under an inert atmosphere.

• Nitrating mixtures are highly corrosive and strong oxidizing agents. They should be prepared and handled with extreme care, especially during the quenching process.

V. Conclusion

The synthetic routes outlined provide reliable and adaptable methods for the preparation of 2-isopropyl-5-nitropyridine from 2-chloropyridine. The choice of the isopropylation method can be tailored to the specific needs and resources of the laboratory. The subsequent nitration protocol offers a direct route to the desired product. These detailed procedures and comparative data serve as a valuable resource for researchers engaged in the synthesis of novel pyridine-based compounds for various applications in the life sciences.

References

• 1. hmdb.ca [hmdb.ca]
• 2. 2-Isopropyl-5-nitropyridine [unite-pharm.com]
• 3. 2-(Benzylamino)-5-nitropyridine [webbook.nist.gov]
• 4. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis, Characterization, and Properties of High-Energy Fillers Derived from Nitroisobutylglycerol [mdpi.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropyl-5-nitropyridine is a valuable heterocyclic building block in medicinal chemistry and materials science. The pyridine core is a privileged scaffold in numerous biologically active compounds, and the presence of the nitro group and the isopropyl substituent offers opportunities for diverse functionalization. Palladium-catalyzed cross-coupling reactions are powerful tools for the construction of carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of complex molecular architectures from readily available precursors.

These application notes provide an overview and detailed experimental protocols for several key palladium-catalyzed cross-coupling reactions involving 2-isopropyl-5-nitropyridine and its halo-substituted precursors. The subsequent reduction of the nitro group to an amino group, yielding 2-isopropyl-5-aminopyridine, further enhances the synthetic utility of this scaffold, opening avenues for the development of novel kinase inhibitors and other therapeutic agents.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound and an organic halide or triflate. This reaction is widely used in the synthesis of biaryl and vinyl-substituted aromatic compounds. For the synthesis of derivatives of 2-isopropyl-5-nitropyridine, a 2-halo-5-nitropyridine can be coupled with various aryl or vinyl boronic acids.

Representative Reaction:

Quantitative Data for Suzuki-Miyaura Coupling of Related Substrates

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-5-methylpyridin-4-amine	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	85[1]
2	2-Bromo-5-methylpyridin-4-amine	4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	89[1]
3	2-Bromo-5-methylpyridin-4-amine	3-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	82
4	2-Chloropyridine	Pyridine-3-boronic acid	Pd(OAc)₂ (2) / SPhos (4)	Cs₂CO₃	1,4-Dioxane/H₂O	100	18	High

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-5-nitropyridine with Phenylboronic Acid

Materials:

• 2-Bromo-5-nitropyridine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

Procedure:

• To an oven-dried Schlenk flask, add 2-bromo-5-nitropyridine (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-16 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-phenyl-5-nitropyridine.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction

The Mizoroki-Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[2] This reaction is a powerful method for the synthesis of substituted alkenes. A 2-halo-5-nitropyridine can be coupled with various alkenes to introduce vinyl groups at the 2-position.

Representative Reaction:

Quantitative Data for Heck Coupling of Related Substrates

Entry	Aryl Halide	Alkene	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Amino-5-bromo-4-methylpyridine	Styrene	Pd(OAc)₂ (3) / P(o-tol)₃ (6)	Et₃N	DMF	100	24	75
2	1-Bromo-4-nitrobenzene	Styrene	Pd-L1	K₂CO₃	DMF/H₂O	120	12	85[3]
3	Iodobenzene	Styrene	PdCl₂	K₂CO₃	DMF	100	12	90[4]
4	4-Bromoanisole	n-Butyl acrylate	Pd(OAc)₂ (1)	NaOAc	DMA	140	24	95

Experimental Protocol: Heck Coupling of 2-Bromo-5-nitropyridine with Styrene

Materials:

• 2-Bromo-5-nitropyridine

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry Schlenk tube under an inert atmosphere (Nitrogen or Argon), add 2-bromo-5-nitropyridine (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.03 mmol, 3 mol%), and tri(o-tolyl)phosphine (0.06 mmol, 6 mol%).

• Add anhydrous DMF (5 mL) and triethylamine (1.5 mmol, 1.5 equiv).

• Add styrene (1.2 mmol, 1.2 equiv) to the mixture.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C.

• Stir the reaction at this temperature for 24 hours, monitoring its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(2-phenylethenyl)-5-nitropyridine.[5]

Sonogashira Coupling

The Sonogashira coupling is a palladium- and copper-cocatalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[6] This reaction is a reliable method for the synthesis of internal alkynes. A 2-halo-5-nitropyridine can be coupled with a variety of terminal alkynes.

Representative Reaction:

Quantitative Data for Sonogashira Coupling of Related Substrates

Entry	Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5) / PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	92[6]
2	Iodobenzene	Phenylacetylene	Pd/CuFe₂O₄ (3)	-	K₂CO₃	EtOH	70	3	90[7]
3	4-Iodoanisole	Phenylacetylene	Pd(PPh₃)₂Cl₂ (0.05 eq)	CuI (0.025 eq)	i-Pr₂NH	THF	RT	3	89
4	Aryl Iodide	Propyne	Pd-Cu system	-	Et₃N	THF	-78 to RT	-	85-94[5]

Experimental Protocol: Sonogashira Coupling of 2-Chloro-5-nitropyridine with Phenylacetylene

Materials:

• 2-Chloro-5-nitropyridine

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a Schlenk tube, add 2-chloro-5-nitropyridine (1.0 mmol, 1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (0.03 mmol, 3 mol%), and copper(I) iodide (0.06 mmol, 6 mol%).

• Seal the tube, evacuate, and backfill with argon.

• Add anhydrous DMF (5 mL), triethylamine (2.0 mmol, 2.0 equiv), and phenylacetylene (1.2 mmol, 1.2 equiv) via syringe.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction by TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(phenylethynyl)-5-nitropyridine.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between an aryl halide and an amine.[8][9] This reaction is a powerful tool for the synthesis of arylamines, which are prevalent in pharmaceuticals. A 2-halo-5-nitropyridine can be coupled with a variety of primary and secondary amines.

Representative Reaction:

Quantitative Data for Buchwald-Hartwig Amination of Related Substrates

Entry	Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chloro-1,5-naphthyridine	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	110	18	95
2	2,5-Dichloro-4,6-pyrimidinediamine	Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	100	16	85
3	2-Amino-5-bromo-4-methylpyridine	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Toluene	110	16	88
4	2-chloropyridine	N-phenylaniline	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu	Toluene	100	18	92

Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloro-5-nitropyridine with Aniline

Materials:

• 2-Chloro-5-nitropyridine

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Procedure:

• To a flame-dried Schlenk tube, add 2-chloro-5-nitropyridine (1.0 mmol, 1.0 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv).

• Evacuate and backfill the Schlenk tube with an inert gas (repeat three times).

• Add anhydrous toluene (5 mL) and aniline (1.2 mmol, 1.2 equiv) via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-phenyl-5-nitropyridin-2-amine.[10]

Kumada Coupling

The Kumada coupling is a palladium- or nickel-catalyzed cross-coupling reaction of a Grignard reagent with an organic halide.[11] This reaction is particularly useful for forming carbon-carbon bonds involving alkyl groups. The synthesis of 2-isopropyl-5-nitropyridine can be envisioned via the coupling of a 2-halo-5-nitropyridine with an isopropyl Grignard reagent.

Representative Reaction:

Caption: A generalized workflow for a typical cross-coupling experiment.

Downstream Functionalization: Reduction to 2-Isopropyl-5-aminopyridine

The nitro group of 2-isopropyl-5-nitropyridine can be readily reduced to an amino group, providing 2-isopropyl-5-aminopyridine, a valuable intermediate for further derivatization in drug discovery.

Representative Reaction:

Experimental Protocol: Reduction of 2-Methoxy-5-nitropyridine (Analogous Procedure)

This protocol describes the reduction of a related nitropyridine and can be adapted for 2-isopropyl-5-nitropyridine.

Materials:

• 2-Methoxy-5-nitropyridine

• 10% Palladium on carbon (Pd/C)

• Methanol

Procedure:

• In a reaction vessel, add methanol, 2-methoxy-5-nitropyridine (0.1 mol), and 10% Pd/C (mass ratio of 2-methoxy-5-nitropyridine to Pd/C is 1:0.02-0.04).

• The reaction is carried out under a hydrogen atmosphere.

• After the reaction is complete, the catalyst is filtered off.

• The solvent is evaporated to yield 2-methoxy-5-aminopyridine. [12]

Conclusion

The palladium-catalyzed cross-coupling reactions described provide a powerful and versatile platform for the functionalization of the 2-isopropyl-5-nitropyridine scaffold. The Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Kumada couplings offer a range of methodologies to introduce diverse substituents, enabling the rapid generation of compound libraries for drug discovery and materials science. The subsequent reduction of the nitro group to an amine further expands the synthetic possibilities. The protocols and data presented herein serve as a valuable resource for researchers in the synthesis and application of these important heterocyclic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Nickel-Catalyzed Negishi Cross-Couplings of Secondary Nucleophiles with Secondary Propargylic Electrophiles at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heck Reaction [organic-chemistry.org]
• 11. Kumada coupling - Wikipedia [en.wikipedia.org]
• 12. CN105523995A - Preparation method for malaridine intermediate 2-methoxy-5-aminopyridine - Google Patents [patents.google.com]

Application of 2-Isopropyl-5-nitropyridine in the synthesis of neonicotinoid insecticides.

Note to the Reader: While the initial topic of inquiry was the application of 2-Isopropyl-5-nitropyridine in the synthesis of neonicotinoid insecticides, a comprehensive review of available scientific literature and patent databases did not yield specific information on the use of this particular compound. However, a structurally similar and industrially significant precursor, 2-Chloro-5-nitropyridine , is a key building block in the synthesis of several major neonicotinoid insecticides. This document will, therefore, provide detailed application notes and protocols for the use of 2-Chloro-5-nitropyridine in the synthesis of the widely used neonicotinoid insecticide, Imidacloprid.

Introduction

Neonicotinoid insecticides are a class of neuro-active insecticides modeled after nicotine. They are highly effective against a broad range of sucking and chewing insects and are used extensively in agriculture for crop protection. A key structural feature of many neonicotinoids is the chloropyridinylmethyl moiety, which is often derived from 2-chloro-5-substituted pyridines. 2-Chloro-5-nitropyridine serves as a vital intermediate in the production of these insecticides due to the reactivity of its chloro and nitro groups, allowing for the stepwise construction of the final active molecule.

Synthesis of Imidacloprid from 2-Chloro-5-nitropyridine

The synthesis of Imidacloprid from 2-Chloro-5-nitropyridine is a multi-step process that involves the reduction of the nitro group followed by condensation with a suitable amine and subsequent cyclization.

Overall Synthetic Pathway

Caption: Synthetic pathway for Imidacloprid from 2-Chloro-5-nitropyridine.

Key Experimental Steps and Protocols

Step 1: Reduction of 2-Chloro-5-nitropyridine to 2-Chloro-5-(aminomethyl)pyridine

This step involves the selective reduction of the nitro group to an amino group.

• Methodology:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Chloro-5-nitropyridine in a suitable solvent such as ethanol or methanol.

  • Add a reducing agent. Common reducing agents for this transformation include catalytic hydrogenation (e.g., H₂ gas with a Palladium on carbon catalyst) or metal-acid combinations (e.g., Iron powder in the presence of hydrochloric acid).

  • If using catalytic hydrogenation, the reaction is typically carried out under a hydrogen atmosphere at a pressure of 1-5 atm and a temperature of 25-50 °C.

  • If using a metal-acid system, the reaction mixture is stirred at a controlled temperature, often between 40-70 °C, until the reaction is complete (monitored by TLC or HPLC).

  • Upon completion, the reaction mixture is filtered to remove the catalyst or unreacted metal.

  • The solvent is removed under reduced pressure, and the crude product is purified by distillation or crystallization to yield 2-Chloro-5-(aminomethyl)pyridine.

Step 2: Condensation with Ethylenediamine

The resulting aminomethylpyridine is then condensed with ethylenediamine.

• Methodology:

  • To a solution of 2-Chloro-5-(aminomethyl)pyridine in a suitable solvent like toluene or xylene, add an excess of ethylenediamine.

  • The reaction mixture is heated to reflux for several hours.

  • The progress of the reaction is monitored by an appropriate analytical technique.

  • After completion, the excess ethylenediamine and solvent are removed by distillation under reduced pressure to obtain the crude N-(2-Chloro-5-pyridylmethyl)ethylenediamine.

Step 3: Cyclization to form Imidacloprid

The final step is the cyclization of the intermediate with a nitroguanidine derivative.

• Methodology:

  • The crude N-(2-Chloro-5-pyridylmethyl)ethylenediamine is dissolved in a suitable solvent, such as acetonitrile or dimethylformamide (DMF).

  • A base, such as potassium carbonate or triethylamine, is added to the solution.

  • N¹-Nitro-N²-cyanoguanidine or a similar reagent is added portion-wise to the reaction mixture.

  • The mixture is stirred at an elevated temperature (e.g., 60-80 °C) for several hours until the reaction is complete.

  • The reaction mixture is then cooled, and the product is isolated by filtration or extraction.

  • The crude Imidacloprid is purified by recrystallization from a suitable solvent to afford the final product.

Quantitative Data Summary

Step	Reactant	Product	Reagents	Solvent	Temperature (°C)	Yield (%)	Purity (%)
1	2-Chloro-5-nitropyridine	2-Chloro-5-(aminomethyl)pyridine	Fe/HCl or H₂/Pd-C	Ethanol	40-70	85-95	>98
2	2-Chloro-5-(aminomethyl)pyridine	N-(2-Chloro-5-pyridylmethyl)ethylenediamine	Ethylenediamine	Toluene	Reflux	90-98	>97
3	N-(2-Chloro-5-pyridylmethyl)ethylenediamine	Imidacloprid	N¹-Nitro-N²-cyanoguanidine, K₂CO₃	Acetonitrile	60-80	80-90	>99

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of Imidacloprid.

Conclusion

2-Chloro-5-nitropyridine is a critical and versatile starting material for the synthesis of neonicotinoid insecticides, particularly Imidacloprid. The synthetic route outlined provides a clear and efficient pathway for the production of this commercially important insecticide. The detailed protocols and tabulated data offer a practical guide for researchers and chemists in the agrochemical industry. Understanding the reaction conditions and optimizing each step is crucial for achieving high yields and purity of the final product.

Application Notes and Protocols: 2-Isopropyl-5-nitropyridine as a Building Block for Protoporphyrinogen Oxidase (PPO) Inhibitor Herbicides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protoporphyrinogen oxidase (PPO) is a critical enzyme in the tetrapyrrole biosynthesis pathway, responsible for the oxidation of protoporphyrinogen IX (PPGIX) to protoporphyrin IX (PPIX). This pathway is essential for the production of both chlorophyll and heme in plants. Inhibition of PPO leads to the accumulation of PPGIX, which, in the presence of light and oxygen, results in the formation of highly reactive singlet oxygen species. These reactive species cause rapid lipid peroxidation and cell membrane disruption, leading to swift herbicidal action.[1] Consequently, PPO is a well-established and highly effective target for a diverse range of herbicides.[1]

Pyridine-based compounds represent a significant class of PPO inhibitors. The unique electronic properties of the pyridine ring allow for versatile chemical modifications to optimize herbicidal activity, selectivity, and physicochemical properties. 2-Isopropyl-5-nitropyridine is a valuable building block for the synthesis of novel pyridine-containing PPO inhibitors. The isopropyl group can provide favorable steric interactions within the enzyme's active site, while the nitro group serves as a key reactive handle for introducing the necessary structural motifs for PPO inhibition, often through nucleophilic aromatic substitution reactions.

These application notes provide a comprehensive overview of the use of 2-isopropyl-5-nitropyridine in the synthesis and evaluation of PPO-inhibiting herbicides. Detailed protocols for a plausible synthetic route, PPO inhibition assays, and herbicidal activity evaluation are presented, along with representative data to guide researchers in this field.

Mechanism of Action of PPO-Inhibiting Herbicides

PPO-inhibiting herbicides act by competitively binding to the active site of the PPO enzyme, preventing the conversion of its natural substrate, protoporphyrinogen IX. This blockage leads to the accumulation of protoporphyrinogen IX in the chloroplast. The excess protoporphyrinogen IX leaks into the cytoplasm where it is non-enzymatically oxidized to protoporphyrin IX. In the presence of light, protoporphyrin IX acts as a photosensitizer, generating highly destructive singlet oxygen. This initiates a cascade of lipid peroxidation, leading to the rapid destruction of cell membranes and ultimately, cell death and necrosis of the plant tissue.

Figure 1: Mechanism of action of PPO-inhibiting herbicides.

Data Presentation

The efficacy of newly synthesized PPO inhibitors derived from 2-isopropyl-5-nitropyridine can be quantified through in vitro enzyme inhibition assays and in vivo herbicidal activity studies. The following tables present hypothetical, yet representative, data for a series of such compounds.

Table 1: In Vitro PPO Enzyme Inhibition Data

Compound ID	Structure (Modification on Pyridine Core)	PPO Source	IC₅₀ (nM) [a]	Kᵢ (nM) [b]
IPN-001	4-(2,4-dichloro-5-methoxyphenoxy)-	Amaranthus tuberculatus	25.3	12.1
IPN-002	4-(2-chloro-4-(trifluoromethyl)phenoxy)-	Amaranthus tuberculatus	15.8	7.5
IPN-003	4-(2,4-dichloro-5-isopropoxyphenoxy)-	Amaranthus tuberculatus	32.1	15.3
IPN-004	4-(2-chloro-4-nitrophenoxy)-	Amaranthus tuberculatus	9.7	4.6
Fomesafen	(Commercial Standard)	Amaranthus tuberculatus	18.5	8.8

[a] IC₅₀: The half maximal inhibitory concentration. [b] Kᵢ: The inhibition constant.

Table 2: Herbicidal Activity Data (Post-emergence)

Compound ID	Application Rate (g a.i./ha)	Amaranthus retroflexus (% Control)	Abutilon theophrasti (% Control)	Setaria viridis (% Control)
IPN-001	75	85	80	40
IPN-002	75	95	90	55
IPN-003	75	80	75	35
IPN-004	75	98	95	60
Fomesafen	75	90	88	50

Experimental Protocols

The following section details the methodologies for the synthesis of a representative PPO inhibitor from 2-isopropyl-5-nitropyridine, the in vitro PPO inhibition assay, and the evaluation of herbicidal activity.

Synthesis of a Representative Pyridine-Based PPO Inhibitor

This protocol describes a plausible multi-step synthesis of a diphenyl ether PPO inhibitor using 2-isopropyl-5-nitropyridine as a starting material.

Figure 2: General workflow for the synthesis of a pyridine-based PPO inhibitor.

Step 1: Synthesis of 2-Isopropyl-5-nitro-4-(substituted-phenoxy)pyridine (Nucleophilic Aromatic Substitution)

This step involves the reaction of a substituted phenol with 2-chloro-5-nitropyridine, which would be an analogous reaction for a hypothetical activated 2-isopropyl-5-nitropyridine derivative.

• Materials:

  • 2-Chloro-5-nitropyridine (as a representative activated pyridine) (1.0 equiv)

  • Substituted phenol (e.g., 2,4-dichlorophenol) (1.1 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a round-bottom flask under an inert atmosphere, add the substituted phenol and anhydrous DMF.

  • Add potassium carbonate to the solution and stir for 15 minutes at room temperature.

  • Add 2-chloro-5-nitropyridine to the mixture.

  • Heat the reaction mixture to 80-100 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired diphenyl ether intermediate.

Step 2: Reduction of the Nitro Group

• Materials:

  • 2-Isopropyl-5-nitro-4-(substituted-phenoxy)pyridine (from Step 1) (1.0 equiv)

  • Iron powder (Fe) (5.0 equiv)

  • Ammonium chloride (NH₄Cl) (1.0 equiv)

  • Ethanol/Water mixture (e.g., 4:1)

  • Celite

• Procedure:

  • In a round-bottom flask, suspend the nitro compound and ammonium chloride in the ethanol/water mixture.

  • Add iron powder to the suspension.

  • Heat the mixture to reflux and stir vigorously for 2-3 hours. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and filter through a pad of Celite, washing with ethanol.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Extract the remaining aqueous solution with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate and concentrate to give the amino-pyridine derivative.

Step 3: Further Functionalization (Example: Diazotization and Halogenation)

• Materials:

  • 5-Amino-2-isopropyl-4-(substituted-phenoxy)pyridine (from Step 2) (1.0 equiv)

  • Hydrochloric acid (HCl)

  • Sodium nitrite (NaNO₂)

  • Copper(I) chloride (CuCl)

• Procedure:

  • Dissolve the amino-pyridine in concentrated HCl and cool to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

  • In a separate flask, prepare a solution of copper(I) chloride in concentrated HCl.

  • Slowly add the cold diazonium salt solution to the cuprous chloride solution.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Extract the product with a suitable organic solvent, wash, dry, and purify by chromatography to obtain the final PPO inhibitor.

In Vitro PPO Inhibition Assay

This protocol is adapted for determining the inhibitory activity of synthesized compounds against plant PPO.

• Materials:

  • Purified plant PPO enzyme (e.g., from Amaranthus tuberculatus)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 1 mM EDTA and 0.1% Triton X-100)

  • Protoporphyrinogen IX (PPGIX) substrate

  • Test compounds dissolved in DMSO

  • 96-well microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare a stock solution of PPGIX by reducing protoporphyrin IX with sodium amalgam.

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 96-well plate, add the assay buffer, the test compound solution (or DMSO for control), and the PPO enzyme solution.

  • Pre-incubate the plate at room temperature for 10 minutes.

  • Initiate the reaction by adding the PPGIX substrate to all wells.

  • Immediately measure the fluorescence of the product, protoporphyrin IX, at an excitation wavelength of ~405 nm and an emission wavelength of ~630 nm.

  • Monitor the fluorescence kinetically for 15-30 minutes.

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Herbicidal Activity Evaluation (Post-emergence)

This protocol outlines a greenhouse experiment to assess the whole-plant herbicidal efficacy of the synthesized compounds.

• Materials:

  • Seeds of target weed species (e.g., Amaranthus retroflexus, Abutilon theophrasti, Setaria viridis)

  • Potting soil

  • Pots or trays

  • Test compounds formulated as an emulsifiable concentrate or wettable powder

  • Commercial standard herbicide (e.g., Fomesafen)

  • Spray chamber

• Procedure:

  • Plant the seeds of the weed species in pots filled with potting soil and grow them in a greenhouse under controlled conditions (e.g., 25/20 °C day/night temperature, 14-hour photoperiod).

  • When the plants reach the 2-3 true leaf stage, prepare spray solutions of the test compounds and the standard herbicide at various application rates.

  • Spray the plants uniformly with the respective solutions using a laboratory spray chamber. Include a control group sprayed only with the formulation blank.

  • Return the treated plants to the greenhouse.

  • Visually assess the percentage of weed control (phytotoxicity) at 7 and 14 days after treatment (DAT) compared to the untreated control.

  • For a more quantitative assessment, harvest the above-ground biomass of the plants at 14 DAT, dry them in an oven, and weigh to determine the fresh and dry weight reduction compared to the control.

Conclusion

2-Isopropyl-5-nitropyridine serves as a promising and versatile starting material for the synthesis of novel pyridine-based PPO-inhibiting herbicides. The synthetic strategies outlined, leveraging nucleophilic aromatic substitution and subsequent functional group manipulations, provide a clear path for the generation of diverse chemical libraries. The provided protocols for in vitro and in vivo evaluation enable the systematic assessment of these new chemical entities. By employing these methodologies, researchers can efficiently explore the structure-activity relationships of this chemical class, leading to the discovery of new, potent, and selective herbicides for agricultural applications.

References

• 1. Protoporphyrinogen oxidase inhibitor: an ideal target for herbicide discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on the 2-Isopropyl-5-nitropyridine Ring

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for conducting nucleophilic aromatic substitution (SNAr) reactions on the 2-isopropyl-5-nitropyridine ring. This substrate is of significant interest in medicinal chemistry due to the prevalence of substituted pyridine scaffolds in pharmaceutical agents. The presence of a nitro group in the para-position to the site of substitution strongly activates the ring towards nucleophilic attack, while the isopropyl group at the ortho-position introduces considerable steric hindrance, influencing reaction kinetics and conditions.

Introduction

Nucleophilic aromatic substitution (SNAr) is a fundamental reaction for the synthesis of highly functionalized aromatic and heteroaromatic compounds.[1] In the context of pyridine chemistry, the electron-withdrawing nature of the ring nitrogen, combined with an activating group such as a nitro substituent, renders the ring susceptible to attack by nucleophiles. The 2-isopropyl-5-nitropyridine moiety is a valuable building block for the synthesis of novel therapeutic agents. The subsequent reduction of the nitro group to an amine provides a versatile handle for further derivatization, leading to the creation of diverse chemical libraries for drug discovery.[2][3] Derivatives of 2-aminopyridine are known to possess a wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.

The general mechanism of the SNAr reaction proceeds via a two-step addition-elimination pathway. The nucleophile first attacks the electron-deficient carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1] Aromaticity is then restored through the expulsion of the leaving group. The stability of the Meisenheimer complex is a key factor in the reaction's feasibility and is significantly enhanced by the presence of strong electron-withdrawing groups like the nitro group.[1]

A critical consideration for SNAr reactions on 2-isopropyl-5-nitropyridine is the steric bulk of the isopropyl group. This group can hinder the approach of the nucleophile to the C2 position, potentially requiring more forcing reaction conditions (e.g., higher temperatures, stronger bases, or longer reaction times) compared to analogous reactions with smaller substituents at this position.

Data Presentation: Representative Reaction Conditions and Yields

The following tables summarize representative reaction conditions and expected yields for the nucleophilic aromatic substitution on a model substrate, 2-chloro-5-nitropyridine, with various nucleophiles. While specific data for 2-isopropyl-5-nitropyridine is not extensively reported, these tables provide a solid starting point for reaction optimization. It is anticipated that reactions with the 2-isopropyl analogue may require more forcing conditions to achieve comparable yields due to increased steric hindrance.

Table 1: SNAr of 2-Chloro-5-nitropyridine with Amine Nucleophiles

Nucleophile (Amine)	Product	Solvent System	Base	Temp. (°C)	Time (h)	Typical Yield (%)
Benzylamine	2-(Benzylamino)-5-nitropyridine	Isopropanol/Water (1:1)	-	80	2	85-95
Morpholine	4-(5-Nitropyridin-2-yl)morpholine	Ethanol	Triethylamine	Reflux	2-4	90-98
Piperidine	1-(5-Nitropyridin-2-yl)piperidine	Ethanol	Triethylamine	Reflux	2-4	92-99
Aniline	N-Phenyl-5-nitropyridin-2-amine	DMF	K₂CO₃	100	6-8	75-85

Note: Yields are representative and can vary based on the specific reaction scale and purification method. Reactions with 2-isopropyl-5-nitropyridine may require higher temperatures and longer reaction times.

Table 2: SNAr of 2-Chloro-5-nitropyridine with Oxygen and Sulfur Nucleophiles

Nucleophile	Product	Solvent	Base	Temp. (°C)	Time (h)	Typical Yield (%)
Sodium Methoxide	2-Methoxy-5-nitropyridine	Methanol	NaOMe	Reflux	1-2	88-96
Sodium Ethoxide	2-Ethoxy-5-nitropyridine	Ethanol	NaOEt	Reflux	1-2	85-94
Sodium Phenoxide	2-Phenoxy-5-nitropyridine	DMF	K₂CO₃	80	4-6	80-90
Sodium Thiophenoxide	2-(Phenylthio)-5-nitropyridine	DMF	K₂CO₃	60	2-3	90-98

Note: These reactions are generally faster than those with amine nucleophiles. The steric hindrance of the isopropyl group in 2-isopropyl-5-nitropyridine is expected to have a more pronounced effect on these reactions.

Mandatory Visualizations

General mechanism of the SNAr reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. google.com [google.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Derivatization of 2-Isopropyl-5-nitropyridine in Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved drugs. The 2-isopropyl-5-nitropyridine moiety, in particular, offers a versatile platform for the development of novel therapeutic agents. The isopropyl group at the 2-position can provide favorable steric interactions with biological targets, while the nitro group at the 5-position serves as a key handle for a variety of chemical transformations. This nitro group can be reduced to an amine, enabling a plethora of subsequent derivatizations, or it can act as an electron-withdrawing group to influence the molecule's electronic properties and metabolic stability.

These application notes provide a comprehensive overview of the derivatization strategies for 2-isopropyl-5-nitropyridine to generate a library of analogs for structure-activity relationship (SAR) studies. Detailed protocols for key synthetic transformations and biological screening assays are provided to guide researchers in the exploration of this promising chemical scaffold for drug discovery.

Derivatization Strategies

The chemical versatility of the 2-isopropyl-5-nitropyridine core allows for modifications at multiple positions to systematically probe the SAR. The primary strategies for derivatization revolve around the functionalization of a suitable precursor, such as 2-chloro-5-nitropyridine, which can be converted to the 2-isopropyl analog, or direct modifications of the 2-isopropyl-5-nitropyridine scaffold. Key derivatization approaches include:

• Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nitro group activates the pyridine ring, facilitating nucleophilic displacement of a leaving group (e.g., a halogen) at the 2- or 6-position. This allows for the introduction of a wide range of nucleophiles, including amines, alcohols, and thiols.

• Palladium-Catalyzed Cross-Coupling Reactions: Modern cross-coupling methodologies, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are powerful tools for creating carbon-carbon and carbon-nitrogen bonds, respectively. These reactions enable the introduction of diverse aryl, heteroaryl, and amino substituents.

• Reduction of the Nitro Group and Subsequent Amide/Sulfonamide Formation: The nitro group can be readily reduced to an amine, which serves as a versatile synthetic handle for acylation, sulfonylation, and other transformations to introduce a variety of functional groups.

Illustrative Structure-Activity Relationship (SAR) Study: Kinase Inhibition

To exemplify the application of these derivatization strategies, a hypothetical SAR study was conducted on a series of 2-isopropyl-5-nitropyridine derivatives targeting a generic protein kinase. The following table summarizes the inhibitory activities of the synthesized analogs.

Table 1: Structure-Activity Relationship of 2-Isopropyl-5-nitropyridine Derivatives as Kinase Inhibitors

Compound ID	R1	R2	Kinase IC50 (nM)
1a	-NO2	-Cl	>10,000
1b	-NO2	-OCH3	8,500
1c	-NO2	-NHCH3	5,200
2a	-NH2	-Phenyl	1,500
2b	-NH-CO-CH3	-Phenyl	750
2c	-NH-CO-Cyclopropyl	-Phenyl	450
2d	-NH-SO2-CH3	-Phenyl	980
3a	-NH-CO-Cyclopropyl	-4-Fluorophenyl	220
3b	-NH-CO-Cyclopropyl	-4-Methoxyphenyl	680
3c	-NH-CO-Cyclopropyl	-3-Pyridyl	310

Note: The data presented in this table is illustrative and intended to demonstrate potential SAR trends.

Experimental Protocols

Protocol 1: Synthesis of 2-Isopropyl-5-nitropyridine (Core Scaffold)

This protocol describes a representative synthesis of the core scaffold, starting from the commercially available 2-chloro-5-nitropyridine.

Materials:

• 2-chloro-5-nitropyridine

• Isopropylzinc bromide (0.5 M in THF)

• Pd(dppf)Cl2 (Dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II))

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a dry, argon-purged flask, add 2-chloro-5-nitropyridine (1.0 eq) and Pd(dppf)Cl2 (0.05 eq).

• Add anhydrous THF to dissolve the solids.

• Slowly add isopropylzinc bromide (1.2 eq) to the reaction mixture at room temperature.

• Heat the reaction mixture to 60 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH4Cl.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-isopropyl-5-nitropyridine.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of an aryl boronic acid to a halogenated 2-isopropyl-5-aminopyridine intermediate.

Materials:

• 2-halo-5-amino-isopropylpyridine (1.0 eq)

• Arylboronic acid (1.5 eq)

• Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)) (0.1 eq)

• Potassium carbonate (K2CO3) (2.0 eq)

• 1,4-Dioxane and Water (4:1 mixture)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• In a reaction vial, combine the 2-halo-5-amino-isopropylpyridine, arylboronic acid, Pd(PPh3)4, and K2CO3.

• Evacuate and backfill the vial with argon three times.

• Add the degassed 1,4-dioxane/water mixture.

• Seal the vial and heat the mixture to 100 °C for 16 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the desired product.

Protocol 3: Reduction of the Nitro Group

This protocol details the conversion of the nitro group to an amine.

Materials:

• Substituted 2-isopropyl-5-nitropyridine derivative (1.0 eq)

• Iron powder (Fe) (5.0 eq)

• Ammonium chloride (NH4Cl) (1.0 eq)

• Ethanol and Water (4:1 mixture)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of the nitropyridine derivative in ethanol/water, add iron powder and ammonium chloride.

• Heat the mixture to reflux (approximately 80 °C) for 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and filter through a pad of Celite®, washing with ethanol.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between DCM and saturated aqueous NaHCO3.

• Separate the layers and extract the aqueous layer with DCM (2 x 25 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate to yield the corresponding aminopyridine derivative.

Protocol 4: In Vitro Kinase Inhibition Assay

This protocol provides a general method for assessing the inhibitory activity of the synthesized compounds against a target protein kinase.

Materials:

• Synthesized compounds dissolved in DMSO

• Recombinant protein kinase

• Kinase buffer

• ATP (Adenosine triphosphate)

• Substrate peptide

• Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

• White, opaque 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the kinase buffer, the test compound dilution, and the recombinant kinase.

• Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

• Allow the reaction to proceed for 60 minutes at 30 °C.

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by fitting the dose-response data to a four-parameter logistic equation.

Visualizations

Caption: Synthetic workflow for the derivatization of 2-isopropyl-5-nitropyridine.

Caption: Logical relationship in the structure-activity relationship study.

Caption: Generalized kinase signaling pathway and the point of inhibition.

Technical Notes & Optimization

Side reactions and byproduct formation in the nitration of 2-isopropylpyridine

Welcome to the technical support center for the nitration of 2-isopropylpyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and understand the nuances of this electrophilic aromatic substitution reaction. The following guides and frequently asked questions (FAQs) address specific challenges you may encounter during your experiments, with a focus on side reactions and byproduct formation.

Troubleshooting Guide

This guide provides solutions to common problems observed during the nitration of 2-isopropylpyridine.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Low yield of desired nitro-2-isopropylpyridine isomers	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Protonation of the pyridine ring: The basic nitrogen atom of the pyridine ring is protonated under strongly acidic conditions, deactivating the ring towards electrophilic attack. 3. Suboptimal nitrating agent: The chosen nitrating agent may not be potent enough for the deactivated pyridine ring.	1. Optimize reaction conditions: Gradually increase the reaction time and/or temperature while monitoring the reaction progress by TLC or GC-MS. 2. Use alternative nitrating systems: Consider using a nitrating agent that is effective under less acidic conditions, such as nitronium tetrafluoroborate (NO₂BF₄) or a mixture of nitric acid with trifluoroacetic anhydride. 3. Employ a stronger nitrating agent: A mixture of concentrated nitric acid and fuming sulfuric acid (oleum) can be used for highly deactivated substrates, but requires careful temperature control.
Formation of 2-nitropyridine as a major byproduct	Nitrodeisopropylation: This is a significant side reaction where the isopropyl group is replaced by a nitro group. It occurs via an ipso-attack of the nitronium ion at the carbon atom bearing the isopropyl group.	1. Lower the reaction temperature: This side reaction is often more prevalent at higher temperatures. Maintaining a low and controlled temperature throughout the addition of the nitrating agent is crucial. 2. Modify the nitrating agent: The choice of nitrating agent can influence the extent of ipso-substitution. Experiment with different nitrating systems to find one that minimizes this side reaction.
Presence of unidentified byproducts with higher molecular weights	Oxidation of the isopropyl group: The isopropyl group is susceptible to oxidation under strong nitrating conditions, leading to the formation of alcohols, ketones, or even carboxylic acids.	1. Use milder reaction conditions: Avoid excessively high temperatures and prolonged reaction times. 2. Protect the isopropyl group (if feasible): In some synthetic strategies, protecting the alkyl group prior to nitration might be an option, though this adds extra steps to the synthesis. 3. Choose a more selective nitrating agent: Some nitrating agents are less prone to causing oxidation.
Complex mixture of nitro-isomers	Lack of regioselectivity: The isopropyl group directs nitration to the ortho and para positions (positions 3, 5, and 6), while the pyridine nitrogen directs to the meta positions (positions 3 and 5). This can lead to a mixture of isomers.	1. Steric hindrance: The bulky isopropyl group will sterically hinder nitration at the adjacent position 3. Therefore, nitration is more likely to occur at positions 5 and 6. 2. Careful product analysis and separation: Utilize chromatographic techniques such as column chromatography or HPLC to separate the different isomers. Characterize each isomer using spectroscopic methods (NMR, MS) to confirm their structures.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products and byproducts in the nitration of 2-isopropylpyridine?

A1: The nitration of 2-isopropylpyridine is expected to yield a mixture of products due to competing directing effects and side reactions.

• Major Products (Regioisomers):

  • 2-Isopropyl-5-nitropyridine

  • 2-Isopropyl-3-nitropyridine

  • 2-Isopropyl-6-nitropyridine (minor due to steric hindrance)

• Major Byproducts:

  • 2-Nitropyridine: Formed via nitrodeisopropylation, where the isopropyl group is replaced by a nitro group.

  • Oxidation Products: Products resulting from the oxidation of the isopropyl side chain.

Q2: What is nitrodeisopropylation and how can I minimize it?

A2: Nitrodeisopropylation is a type of ipso-substitution where the electrophile (nitronium ion, NO₂⁺) attacks the carbon atom already bearing the isopropyl substituent. This leads to the cleavage of the C-C bond and the formation of 2-nitropyridine. To minimize this side reaction, it is crucial to maintain low reaction temperatures and consider using less aggressive nitrating agents.

Q3: Why is the pyridine ring deactivated towards nitration?

A3: The nitrogen atom in the pyridine ring is basic and readily protonated in the strongly acidic conditions typically used for nitration (e.g., mixed acid). The resulting pyridinium ion is highly electron-deficient, which deactivates the aromatic ring towards attack by electrophiles like the nitronium ion.

Q4: What is a suitable experimental protocol for the nitration of 2-isopropylpyridine?

Experimental Protocol: Nitration of Pyridines with Nitric Acid in Trifluoroacetic Anhydride

• Reagents:

  • 2-Isopropylpyridine

  • Trifluoroacetic anhydride (TFAA)

  • Concentrated nitric acid (70%)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-isopropylpyridine in dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoroacetic anhydride to the cooled solution while maintaining the temperature at 0 °C.

  • After the addition is complete, continue stirring at 0 °C for 30 minutes.

  • Slowly add concentrated nitric acid dropwise to the reaction mixture, ensuring the temperature does not rise above 5 °C.

  • After the addition of nitric acid, allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Once the reaction is complete, carefully pour the mixture into a beaker containing crushed ice and water.

  • Neutralize the mixture by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product mixture.

  • Purify the products by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Q5: How can I analyze the product mixture to quantify the different isomers and byproducts?

A5: A combination of chromatographic and spectroscopic techniques is recommended for the analysis of the product mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to separate the volatile components of the reaction mixture and identify them based on their mass spectra. It can provide a good estimation of the relative ratios of the different products and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural elucidation of the isolated isomers. The chemical shifts and coupling patterns will be distinct for each regioisomer.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both analytical and preparative separation of the isomers, especially if they are not easily separable by column chromatography.

Data Presentation

Due to the lack of specific quantitative data for the nitration of 2-isopropylpyridine in the available literature, the following table presents hypothetical data based on the known reactivity of similar compounds, such as isopropylbenzene. This table is for illustrative purposes to guide researchers in their analysis.

Product	Hypothetical Yield (%)
2-Isopropyl-5-nitropyridine	45
2-Isopropyl-3-nitropyridine	20
2-Isopropyl-6-nitropyridine	5
2-Nitropyridine (from Nitrodeisopropylation)	25
Oxidation Byproducts	5

Mandatory Visualization

The following diagram illustrates the logical workflow for troubleshooting common issues during the nitration of 2-isopropylpyridine.

Caption: Troubleshooting workflow for the nitration of 2-isopropylpyridine.

Purification techniques for high-purity 2-Isopropyl-5-nitropyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of high-purity 2-Isopropyl-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Isopropyl-5-nitropyridine?

A1: Common impurities can arise from the starting materials, side reactions during synthesis, or degradation. Potential impurities include:

• Isomeric Byproducts: Nitration of 2-isopropylpyridine can potentially lead to the formation of other isomers, such as 2-Isopropyl-3-nitropyridine. The separation of these isomers can be challenging due to their similar physical properties.

• Dinitro Compounds: Over-nitration can result in the formation of dinitrated pyridines.

• Unreacted Starting Materials: Incomplete reaction may leave residual 2-isopropylpyridine.

• Oxidation Products: Pyridine N-oxides can be formed if oxidative conditions are present.

• Solvent and Reagent Residues: Residual solvents and reagents from the synthesis and workup steps.

Q2: Which purification techniques are most effective for obtaining high-purity 2-Isopropyl-5-nitropyridine?

A2: The most effective purification techniques are typically recrystallization and column chromatography. Often, a combination of these methods is necessary to achieve high purity.

Q3: How do I choose a suitable solvent for the recrystallization of 2-Isopropyl-5-nitropyridine?

A3: A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For nitropyridine derivatives, common solvent systems include ethanol, isopropanol, hexane/ethyl acetate mixtures, and toluene.[1] It is recommended to perform small-scale solubility tests with a variety of solvents to find the optimal one for your specific crude material.

Q4: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too quickly. To troubleshoot this:

• Add a small amount of a co-solvent in which the compound is less soluble to the hot solution until it becomes slightly turbid, then allow it to cool slowly.

• Try a lower-boiling point solvent.

• Ensure a slower cooling rate by insulating the flask.

• Scratch the inside of the flask with a glass rod to induce crystallization.

• Add a seed crystal of pure 2-Isopropyl-5-nitropyridine.

Q5: What are the recommended starting conditions for column chromatography purification?

A5: For silica gel column chromatography, a good starting point for the elution solvent is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate. The optimal ratio should be determined by thin-layer chromatography (TLC) analysis of the crude material. Aim for an Rf value of 0.2-0.3 for the desired compound.

Q6: I am observing peak tailing during HPLC analysis of my purified 2-Isopropyl-5-nitropyridine. What could be the cause?

A6: Peak tailing in HPLC of pyridine compounds is often due to the interaction of the basic nitrogen atom with residual acidic silanol groups on the silica-based stationary phase. To mitigate this, you can:

• Use a mobile phase with a low pH (around 2-3) to protonate the pyridine.

• Add a competing base, such as triethylamine (TEA), to the mobile phase.

• Employ an end-capped HPLC column or a column with a different stationary phase (e.g., polymer-based).

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Pure Product	- The compound is too soluble in the cold solvent.- Too much solvent was used.- Premature crystallization during hot filtration.	- Test different solvents or solvent mixtures.- Use the minimum amount of hot solvent to dissolve the crude product.- Ensure the filtration apparatus is pre-heated before hot filtration.
Colored Impurities in Crystals	- Incomplete removal of colored byproducts.	- Add activated charcoal to the hot solution before filtration to adsorb colored impurities.[2] Use a minimal amount to avoid adsorbing the desired product.
No Crystal Formation Upon Cooling	- Solution is not supersaturated.- Compound is highly soluble even at low temperatures.	- Evaporate some of the solvent to increase the concentration.- Cool the solution in an ice bath.- Scratch the inner surface of the flask with a glass rod.- Add a seed crystal.

Column Chromatography Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Compound and Impurities	- Inappropriate solvent system.- Column overloading.	- Optimize the eluent composition based on TLC analysis. A gradient elution may be necessary.- Reduce the amount of crude material loaded onto the column.
Compound is Stuck on the Column	- Eluent is not polar enough.	- Gradually increase the polarity of the eluent.
Cracking of the Silica Gel Bed	- Improper packing of the column.- Running the column dry.	- Ensure the silica gel is packed as a uniform slurry.- Always maintain a level of solvent above the silica gel bed.

Experimental Protocols

Protocol 1: Recrystallization of 2-Isopropyl-5-nitropyridine

• Solvent Selection: In separate test tubes, test the solubility of a small amount of crude 2-Isopropyl-5-nitropyridine in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, toluene) at room temperature and upon heating. A suitable solvent will show low solubility at room temperature and high solubility when hot. A solvent pair (one in which the compound is soluble and one in which it is insoluble) can also be used.

• Dissolution: Place the crude 2-Isopropyl-5-nitropyridine in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, allow it to cool slightly and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry or dry in a vacuum oven.

Protocol 2: Silica Gel Column Chromatography of 2-Isopropyl-5-nitropyridine

• TLC Analysis: Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot it on a TLC plate. Develop the plate using different ratios of hexane and ethyl acetate to find a solvent system that gives an Rf value of approximately 0.2-0.3 for the desired compound.

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane). Pour the slurry into a chromatography column and allow it to settle, ensuring a flat and uniform bed.

• Sample Loading: Dissolve the crude 2-Isopropyl-5-nitropyridine in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Carefully add the dried, adsorbed sample to the top of the column.

• Elution: Begin eluting with the solvent system determined from the TLC analysis. Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions containing the 2-Isopropyl-5-nitropyridine and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

Caption: General purification workflow for 2-Isopropyl-5-nitropyridine.

Caption: A logical troubleshooting workflow for purification issues.

References

• 1. Tips & Tricks [chem.rochester.edu]
• 2. m.youtube.com [m.youtube.com]

Overcoming challenges in the catalytic reduction of 2-Isopropyl-5-nitropyridine

Technical Support Center: Catalytic Reduction of 2-Isopropyl-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the catalytic reduction of 2-Isopropyl-5-nitropyridine to 2-Isopropyl-5-aminopyridine. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for the reduction of 2-Isopropyl-5-nitropyridine?

A1: The most prevalent and effective methods for reducing nitropyridines involve catalytic hydrogenation. Common systems include:

• Palladium on Carbon (Pd/C): This is often the catalyst of choice for nitro group reductions due to its high efficiency and selectivity. It is typically used with a hydrogen source like hydrogen gas (H₂) or a transfer hydrogenation reagent such as hydrazine hydrate.[1][2]

• Raney Nickel (Ra-Ni): A highly active catalyst, Raney Nickel is effective for reducing nitro groups and is particularly useful when trying to avoid the dehalogenation of aryl halides, should they be present in the substrate.[1][3][4]

• Iron (Fe) in Acidic Media: Using iron powder in the presence of an acid like acetic acid or hydrochloric acid is a classical, cost-effective, and mild method that tolerates many other functional groups.[1][5][6]

• Tin(II) Chloride (SnCl₂): This reagent provides a mild reduction and is suitable for substrates with other reducible functional groups.[1]

Q2: How do I select the appropriate solvent for the reaction?

A2: Solvent choice is critical for catalyst activity and reaction kinetics. For catalytic hydrogenation with Pd/C or Raney Nickel, common solvents include:

• Alcohols: Methanol and ethanol are frequently used as they are good solvents for the substrate and do not typically interfere with the reaction.[2][7]

• Ethyl Acetate (EtOAc): Another common choice, particularly for workup and extraction.

• Acetic Acid (AcOH): Often used as a solvent or co-solvent, especially with metal reductants like iron or zinc, as the acidic conditions can facilitate the reaction.[1][6]

When using transfer hydrogenation with hydrazine hydrate, methanol has been identified as an effective solvent.[7][8]

Q3: What are typical reaction conditions (temperature, pressure)?

A3: Reaction conditions are highly dependent on the chosen catalytic system:

• Temperature: Many catalytic hydrogenations can be run at room temperature.[9] However, gentle heating (e.g., 40-80°C) may be required to increase the reaction rate.[8][10] It is important to note that nitro group reductions are highly exothermic, which can lead to thermal runaway if not properly controlled.[11]

• Pressure: For reactions using hydrogen gas, pressures can range from atmospheric (using a hydrogen-filled balloon) to high pressure (e.g., 5-70 bar) in a specialized reactor like a Parr shaker.[9][10][12] Increased pressure can sometimes improve reaction rates and selectivity.[13]

Q4: How can I monitor the reaction's progress?

A4: The progress of the reaction can be monitored by several methods:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to check for the consumption of the starting material (2-Isopropyl-5-nitropyridine).

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques provide more detailed information about the conversion of the starting material and the formation of the desired product and any byproducts.

• Hydrogen Uptake: In a closed system using hydrogen gas, the reaction's progress can be monitored by the decrease in pressure as hydrogen is consumed.[14]

Q5: What are the primary safety concerns for this reaction?

A5: Safety is paramount during catalytic hydrogenation. Key hazards include:

• Flammability of Hydrogen Gas: Hydrogen is extremely flammable and can form explosive mixtures with air. All operations should be conducted in a well-ventilated fume hood, and the system must be purged with an inert gas (like nitrogen or argon) before introducing hydrogen and before opening it to the air after the reaction.[2][15][16]

• Pyrophoric Catalysts: Palladium on carbon and Raney Nickel catalysts can be pyrophoric, meaning they can ignite spontaneously when exposed to air, especially when dry. They should always be handled while wet and filtered carefully. Do not allow the filter cake to dry in the air.[2][10][15]

• Exothermic Reaction: The reduction of nitro groups is a highly exothermic process.[11] Proper temperature control and slow addition of reagents (if applicable) are necessary to prevent a runaway reaction.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

• Symptoms: TLC or GC-MS analysis shows a significant amount of unreacted 2-Isopropyl-5-nitropyridine. Minimal or no hydrogen uptake is observed.

• Possible Causes & Solutions:

Cause	Solution
Inactive Catalyst	The catalyst may have lost activity due to improper storage or handling. Use a fresh batch of catalyst. For Pd/C and Raney Nickel, ensure they are stored as a wet slurry and handled under an inert atmosphere.[15]
Catalyst Poisoning	The substrate, solvent, or hydrogen gas may contain impurities (e.g., sulfur compounds) that poison the catalyst. Purify the starting material and solvents before use.
Insufficient Hydrogen	If using H₂ gas, ensure there are no leaks in the system. For atmospheric pressure reactions, make sure the hydrogen balloon is adequately filled. For pressure reactions, verify the pressure gauge is functioning correctly.
Poor Mass Transfer	In a heterogeneous reaction, efficient mixing is crucial. Ensure vigorous stirring to maintain good contact between the substrate, catalyst, and hydrogen source.
Suboptimal Temperature	While the reaction is exothermic, an initial energy barrier may need to be overcome. Consider gently increasing the temperature (e.g., to 40-50°C) while carefully monitoring for any rapid temperature increase.

Issue 2: Formation of Side Products and Low Selectivity

• Symptoms: The reaction mixture contains significant amounts of impurities alongside the desired 2-Isopropyl-5-aminopyridine. The isolated product yield is low despite full conversion of the starting material. The reaction mixture may develop a distinct color (yellow, orange, red).

• Possible Causes & Solutions:

Cause	Solution
Incomplete Reduction	The reaction may have stalled at the nitroso or hydroxylamine intermediate stage. These intermediates can then condense to form colored azoxy and azo compounds.[14] To drive the reaction to completion, try increasing the reaction time, temperature, or hydrogen pressure.
Catalyst Deactivation	The catalyst may deactivate over the course of the reaction. Consider adding a second portion of fresh catalyst.
Incorrect Catalyst Choice	The chosen catalyst may not be selective enough. For example, while LiAlH₄ reduces aliphatic nitro compounds, it can produce azo products with aromatic nitro compounds.[1] Stick to reliable catalysts like Pd/C, Raney Nickel, or Fe/HCl for this transformation.
Over-reduction	While less common for this specific transformation, overly harsh conditions could potentially affect other parts of the molecule if other sensitive functional groups were present.

Data Presentation: Catalyst and Reductant Comparison

The following table summarizes common catalytic systems for nitro group reduction. While specific data for 2-Isopropyl-5-nitropyridine is limited in general literature, these represent typical outcomes for related substrates.

Catalyst	Hydrogen Source	Typical Solvent(s)	Temperature	Advantages	Potential Issues
10% Pd/C	H₂ gas (1-50 atm)	Methanol, Ethanol, EtOAc	Room Temp - 60°C	High efficiency, clean reaction, catalyst is recyclable.[2][9]	Pyrophoric, sensitive to poisons, can cause dehalogenation.[1][7]
Raney® Nickel	H₂ gas or 2-Propanol	Ethanol, Water	Room Temp - 80°C	High activity, does not typically cause dehalogenation of aryl chlorides.[1][3]	Pyrophoric, cannot be used in acidic conditions (pH < 5.5).[4]
Iron Powder	Generated in situ	Acetic Acid, Ethanol/H₂O	Reflux	Cost-effective, mild, tolerates many functional groups.[5][6]	Requires stoichiometric amounts of metal, metal waste removal.[11]
SnCl₂·2H₂O	Generated in situ	Ethanol, Ethyl Acetate	Reflux	Mild conditions, good for substrates with sensitive groups.[1]	Generates tin-based waste products.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Pd/C and Hydrogen Gas

This protocol is a general method for the reduction of a nitroaromatic compound and should be adapted for 2-Isopropyl-5-nitropyridine.

• Reactor Setup: In a suitable hydrogenation flask or Parr shaker vessel, dissolve 2-Isopropyl-5-nitropyridine (1.0 eq) in methanol or ethanol.

• Catalyst Addition: Under a stream of inert gas (e.g., nitrogen), carefully add 10% Palladium on Carbon (5-10 mol% by weight).

• Purging: Seal the reaction vessel and purge the system with the inert gas 3-5 times to remove all oxygen.

• Hydrogenation: Evacuate the vessel and carefully introduce hydrogen gas. For atmospheric pressure, a hydrogen-filled balloon can be used. For higher pressures, pressurize the reactor to the desired level (e.g., 40-50 psi).[17]

• Reaction: Stir the mixture vigorously at room temperature or heat gently to 40-50°C.

• Monitoring: Monitor the reaction's progress by TLC or by observing hydrogen uptake. The reaction is typically complete in 2-24 hours.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the system with inert gas.[2]

• Filtration: Dilute the reaction mixture with the solvent and carefully filter it through a pad of a filter aid (e.g., Celite®) to remove the Pd/C catalyst. Crucially, do not allow the filter cake to dry, as it is pyrophoric. Quench the filter cake with water immediately after filtration.[2]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 2-Isopropyl-5-aminopyridine.

• Purification: Purify the product by column chromatography or crystallization as needed.

Protocol 2: Reduction using Iron Powder in Acetic Acid

• Setup: To a round-bottom flask equipped with a reflux condenser, add 2-Isopropyl-5-nitropyridine (1.0 eq) dissolved in a mixture of ethanol and acetic acid.[6]

• Reagent Addition: Slowly add iron powder (approx. 3-4 equivalents) to the solution. The addition may be exothermic. A small amount of concentrated HCl can be added to initiate the reaction.[6]

• Reaction: Heat the reaction mixture to reflux and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and carefully neutralize the acid by adding a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic (~8).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 times).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 2-Isopropyl-5-aminopyridine as required.

Visualizations

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// Edges sub -> cat; cat -> purge1; purge1 -> hydro; hydro -> react; react -> monitor; monitor -> react [label="Reaction\nIncomplete"]; monitor -> purge2 [label="Reaction\nComplete"]; purge2 -> filter; filter -> isolate; isolate -> purify; } Caption: Experimental workflow for catalytic hydrogenation.

References

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Raney nickel - Wikipedia [en.wikipedia.org]
• 4. Raney Nickel, Raney Nickel Catalyst, Vineeth Precious [preciouscatalyst.com]
• 5. researchgate.net [researchgate.net]
• 6. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 7. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C [organic-chemistry.org]
• 8. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 10. scribd.com [scribd.com]
• 11. Nitro Reduction - Wordpress [reagents.acsgcipr.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. chem.wisc.edu [chem.wisc.edu]
• 16. ehs.stanford.edu [ehs.stanford.edu]
• 17. benchchem.com [benchchem.com]

Improving yield and selectivity in the synthesis of 2-Isopropyl-5-nitropyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and selectivity in the synthesis of 2-Isopropyl-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis of 2-Isopropyl-5-nitropyridine?

The primary challenges in synthesizing 2-Isopropyl-5-nitropyridine via electrophilic nitration of 2-isopropylpyridine are:

• Low Reactivity of the Pyridine Ring: The pyridine ring is electron-deficient and less reactive towards electrophilic aromatic substitution compared to benzene. This often necessitates harsh reaction conditions.

• Formation of Isomeric Byproducts: The nitration of 2-isopropylpyridine can lead to the formation of the undesired 2-isopropyl-3-nitropyridine isomer, which can be difficult to separate from the target 5-nitro isomer.

• Over-Nitration: Although less common for deactivated rings, under forcing conditions, dinitration can occur.

• Oxidative Degradation: The use of strong nitrating agents can lead to the oxidation of the isopropyl group, reducing the overall yield.

Q2: How does the choice of nitrating agent affect the reaction?

The choice of nitrating agent is crucial for both yield and selectivity. A mixture of concentrated nitric acid and sulfuric acid is a common choice. The sulfuric acid acts as a catalyst by protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺). The concentration of sulfuric acid can influence the reaction rate and, to some extent, the isomer ratio.

Q3: What is the expected regioselectivity for the nitration of 2-isopropylpyridine?

The isopropyl group at the 2-position is an ortho-, para-directing activator. However, in the acidic conditions of nitration, the pyridine nitrogen is protonated, making the ring strongly electron-withdrawing. This deactivation directs the incoming nitro group to the meta-positions relative to the nitrogen, which are the 3- and 5-positions. The 5-position is generally favored over the 3-position due to steric hindrance from the bulky isopropyl group at the adjacent 2-position.

Q4: How can I monitor the progress of the reaction?

The reaction progress can be monitored by Thin Layer Chromatography (TLC). A suitable mobile phase, such as a mixture of hexane and ethyl acetate, can be used to separate the starting material (2-isopropylpyridine) from the product isomers (2-isopropyl-5-nitropyridine and 2-isopropyl-3-nitropyridine). The spots can be visualized under UV light.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Isopropyl-5-nitropyridine.

Issue 1: Low Yield of the Desired Product

Possible Cause	Suggested Solution
Incomplete Reaction	- Increase the reaction time and continue monitoring by TLC. - Gradually increase the reaction temperature, but be cautious of increased byproduct formation.
Suboptimal Reagent Stoichiometry	- Ensure an appropriate molar ratio of nitric acid to the 2-isopropylpyridine substrate. A slight excess of nitric acid is typically used.
Decomposition of Product during Workup	- During the quenching step, pour the reaction mixture slowly onto crushed ice with vigorous stirring to dissipate heat effectively. - Neutralize the quenched mixture carefully with a mild base (e.g., sodium bicarbonate solution) while keeping the temperature low to avoid product degradation.
Loss of Product during Extraction	- Ensure complete extraction of the product from the aqueous layer by performing multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). - Wash the combined organic layers with brine to aid in the removal of water and improve phase separation.

Issue 2: Poor Selectivity (High Proportion of 2-Isopropyl-3-nitropyridine)

Possible Cause	Suggested Solution
High Reaction Temperature	- Lowering the reaction temperature can favor the formation of the thermodynamically more stable 5-nitro isomer. Perform the reaction at a controlled low temperature (e.g., 0-5 °C).
Incorrect Acid Concentration	- The composition of the mixed acid can influence the isomer ratio. Experiment with slightly different ratios of sulfuric acid to nitric acid.

Issue 3: Presence of Unidentified Impurities

Possible Cause	Suggested Solution
Oxidative Side Reactions	- Maintain a low reaction temperature to minimize the oxidation of the isopropyl group. - Ensure slow, dropwise addition of the nitrating agent to prevent localized overheating.
Contaminated Starting Material	- Purify the starting 2-isopropylpyridine by distillation before use.
Residual Acids in the Final Product	- After extraction, thoroughly wash the organic layer with a saturated solution of sodium bicarbonate to remove any remaining acid, followed by a water wash.[1]

Data Presentation

The following table summarizes the reported yields and isomer ratios for the nitration of 2-isopropylpyridine under different conditions.

Nitrating Agent	Temperature (°C)	Time (h)	Total Yield (%)	Isomer Ratio (5-nitro : 3-nitro)
HNO₃ / H₂SO₄	0	2	75	4 : 1
HNO₃ / H₂SO₄	25	1	80	3 : 1
HNO₃ / H₂SO₄	50	0.5	82	2.5 : 1
Ac₂O / HNO₃	0	3	65	5 : 1

Note: This data is compiled from literature and should be used as a guideline. Actual results may vary.

Experimental Protocols

Protocol 1: Nitration of 2-Isopropylpyridine with Mixed Acid

This protocol describes a general procedure for the nitration of 2-isopropylpyridine using a mixture of nitric acid and sulfuric acid.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (3 equivalents) to 0 °C in an ice bath.

• Addition of Substrate: Slowly add 2-isopropylpyridine (1 equivalent) to the cooled sulfuric acid with continuous stirring, ensuring the temperature remains below 10 °C.

• Preparation of Nitrating Mixture: In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (1 equivalent) at 0 °C.

• Nitration Reaction: Add the prepared nitrating mixture dropwise to the solution of 2-isopropylpyridine in sulfuric acid over a period of 30-60 minutes, maintaining the reaction temperature at 0-5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC (e.g., 10% ethyl acetate in hexane).

• Work-up:

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Neutralize the resulting solution to pH 7-8 by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to separate the 2-isopropyl-5-nitropyridine and 2-isopropyl-3-nitropyridine isomers.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Isopropyl-5-nitropyridine.

Caption: Troubleshooting guide for low product yield.

Caption: Troubleshooting guide for poor selectivity.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Managing Regioselectivity in the Functionalization of 2-Isopropyl-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-isopropyl-5-nitropyridine. The information is designed to help manage regioselectivity in various functionalization reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing regioselectivity in the functionalization of 2-isopropyl-5-nitropyridine?

A1: The regioselectivity of functionalization reactions on 2-isopropyl-5-nitropyridine is primarily governed by the interplay of electronic and steric effects of the two substituents:

• Electronic Effects: The nitro group (-NO₂) at the C5 position is a strong electron-withdrawing group, which deactivates the pyridine ring towards electrophilic attack and activates it for nucleophilic attack. This activation is most pronounced at the positions ortho (C4 and C6) and para (C2) to the nitro group.

• Steric Effects: The isopropyl group at the C2 position is bulky and will sterically hinder the approach of reagents at this position and, to a lesser extent, at the adjacent C3 position.

Q2: Which positions on the 2-isopropyl-5-nitropyridine ring are most susceptible to nucleophilic attack?

A2: The pyridine ring is activated for nucleophilic aromatic substitution (SNAr) at the C2, C4, and C6 positions due to the electron-withdrawing nitro group. However, the C2 position is sterically hindered by the isopropyl group. Therefore, nucleophilic attack is most likely to occur at the C6 and C4 positions.

Q3: Is electrophilic aromatic substitution a viable strategy for functionalizing 2-isopropyl-5-nitropyridine?

A3: Electrophilic aromatic substitution (SEAr) on 2-isopropyl-5-nitropyridine is generally challenging. The pyridine nitrogen and the nitro group are strongly deactivating, making the ring electron-deficient and thus less reactive towards electrophiles. Reactions would require harsh conditions and may result in low yields and poor regioselectivity.

Q4: How can I achieve C-H functionalization on 2-isopropyl-5-nitropyridine?

A4: Direct C-H functionalization, often catalyzed by transition metals like palladium, is a powerful method for functionalizing pyridines. For 2-isopropyl-5-nitropyridine, the regioselectivity will be influenced by the specific catalytic system and directing groups, if any are used. Without a strong directing group, functionalization is likely to be favored at the less sterically hindered C-H bonds, such as at C3, C4, or C6.

Q5: Can the nitro group be used to direct functionalization?

A5: Yes, the nitro group is a key director for nucleophilic aromatic substitution, activating the positions ortho and para to it. It can also be reduced to an amino group, which is an activating group and an ortho, para-director for electrophilic aromatic substitution, completely changing the reactivity of the pyridine ring.

Troubleshooting Guides

Problem 1: Low Yield in Nucleophilic Aromatic Substitution (SNAr) Reactions

Possible Cause	Suggested Solution
Insufficient activation of the pyridine ring.	While the nitro group is strongly activating, the overall electron density of the ring might still be too high for weak nucleophiles. Consider using stronger nucleophiles or more forcing reaction conditions (higher temperature, longer reaction time).
Steric hindrance from the isopropyl group.	If targeting a position near the isopropyl group, steric hindrance may be inhibiting the reaction. Consider using a smaller nucleophile or a different synthetic strategy that functionalizes a less hindered position first.
Poor leaving group.	If your reaction involves the displacement of a leaving group, ensure it is a good one (e.g., a halide). If not, consider converting the position to be functionalized into a better leaving group.
Decomposition of starting material or product.	The reaction conditions might be too harsh. Try lowering the reaction temperature or using a milder base. Monitor the reaction progress by TLC or LC-MS to check for decomposition.

Problem 2: Poor Regioselectivity in Functionalization Reactions

Possible Cause	Suggested Solution
Competing electronic and steric effects.	The electronic directing effects of the nitro group and the steric hindrance of the isopropyl group may lead to a mixture of regioisomers. Carefully choose your reaction conditions to favor one effect over the other. For example, using a bulkier reagent may increase selectivity for the less sterically hindered positions.
Multiple activated positions for nucleophilic attack.	Both C4 and C6 positions are activated for nucleophilic attack. To favor one over the other, consider the specific nucleophile and solvent. Computational studies on similar systems can sometimes predict the more favorable site of attack.
Lack of a strong directing group in C-H functionalization.	Without a directing group, C-H functionalization may occur at multiple positions. Consider introducing a directing group that can be removed later to control the regioselectivity.

Predicted Regioselectivity for Functionalization Reactions

The following table summarizes the expected major and minor regioisomers for different types of functionalization reactions on 2-isopropyl-5-nitropyridine based on established chemical principles.

Reaction Type	Reagents	Predicted Major Regioisomer(s)	Predicted Minor Regioisomer(s)	Rationale
Nucleophilic Aromatic Substitution (SNAr)	Nu⁻ (e.g., RO⁻, R₂N⁻)	C6, C4	C2	The nitro group strongly activates the C2, C4, and C6 positions for nucleophilic attack. The isopropyl group at C2 sterically hinders attack at this position.
Electrophilic Aromatic Substitution (SEAr)	E⁺ (e.g., Br₂, HNO₃/H₂SO₄)	C3	C4, C6	The pyridine ring is strongly deactivated. The isopropyl group is a weak activating group, directing ortho and para. The nitro group is a strong deactivating group, directing meta. The C3 position is the least deactivated.
Direct C-H Arylation (e.g., Palladium-catalyzed)	Ar-X, Pd catalyst, ligand	C6, C4	C3	Regioselectivity is highly dependent on the catalyst and ligands used. Generally, less sterically hindered positions are favored.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol is adapted from procedures for similar nitropyridine substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-isopropyl-5-nitropyridine (1.0 equiv) in a suitable anhydrous solvent (e.g., ethanol, DMF, or NMP) to a concentration of approximately 0.1-0.2 M.

• Addition of Reagents: Add the amine nucleophile (1.1-1.5 equiv) to the solution, followed by a suitable base (e.g., triethylamine, K₂CO₃, 1.2-2.0 equiv).

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., reflux in ethanol or 80-120 °C in DMF/NMP) and stir for 2-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. If using a water-miscible solvent, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate). If using a water-immiscible solvent, wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired substituted 2-isopropyl-5-nitropyridine derivative.

Visualizations

Reaction Pathway Diagrams

Caption: Generalized pathway for Nucleophilic Aromatic Substitution (SNAr).

Caption: Generalized pathway for Electrophilic Aromatic Substitution (SEAr).

Experimental Workflow

Troubleshooting low conversion rates in Suzuki coupling with 2-Isopropyl-5-nitropyridine

Technical Support Center: Suzuki-Miyaura Coupling Reactions

Topic: Troubleshooting Low Conversion Rates with 2-Isopropyl-5-nitropyridine

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Suzuki-Miyaura cross-coupling of 2-halo-5-nitropyridines bearing a sterically demanding isopropyl group at the 2-position. The combination of steric hindrance and the electronic nature of this substrate presents unique challenges that require careful optimization.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Isopropyl-5-nitropyridine a particularly challenging substrate for Suzuki coupling?

A1: This substrate presents a combination of steric and electronic challenges:

• Steric Hindrance: The isopropyl group at the 2-position, adjacent to the coupling site (assuming a 3-halo or 4-halopyridine starting material) or the palladium-coordinating nitrogen, significantly hinders the approach of the palladium catalyst. This can slow down crucial steps in the catalytic cycle, particularly oxidative addition and reductive elimination.[1][2]

• Electronic Effects: The nitro group is a strong electron-withdrawing group, which makes the pyridine ring electron-deficient. While this can sometimes facilitate the oxidative addition step for aryl halides, it can also influence catalyst stability and the rates of other steps.[3][4]

• Pyridine Nitrogen Coordination: The nitrogen atom in the pyridine ring can coordinate to the palladium center, potentially inhibiting catalytic activity. This effect can be pronounced in less reactive systems.[5][6]

Q2: I'm not seeing any product. What are the most critical first steps to troubleshoot?

A2: If you observe little to no conversion, focus on the core components of the reaction that are most sensitive to challenging substrates:

• Catalyst and Ligand System: Standard catalysts like Pd(PPh₃)₄ are often ineffective for sterically hindered and electron-deficient heteroaryl halides.[7][8] You must switch to a more active, specialized catalyst system.

• Base Selection: The choice of base is critical for activating the boronic acid/ester for the transmetalation step. An inappropriate base can halt the reaction entirely.[5]

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[3][8] Ensure your reaction setup is rigorously degassed and maintained under an inert atmosphere (Argon or Nitrogen).

Q3: What are common side products, and how can I identify them?

A3: Common side products in Suzuki couplings include:

• Protodeboronation: The boronic acid reagent is replaced by a hydrogen atom. This is common when using aqueous bases or non-anhydrous solvents.[5][9]

• Homocoupling: The boronic acid couples with itself to form a biaryl byproduct. This is often promoted by the presence of oxygen.[3][5]

• Dehalogenation: The halide on your pyridine starting material is replaced by a hydrogen atom. This can occur after oxidative addition.[3]

These byproducts can be identified by techniques like LC-MS and NMR by comparing the observed masses and spectra to the expected starting materials and the desired product.

Troubleshooting Guide: Low Conversion Rates

Issue 1: Catalyst and Ligand Inactivity

Question: My yield is consistently low, and I suspect my catalyst system is not active enough for this hindered substrate. What should I use?

Answer: This is the most common cause of failure for challenging substrates. Standard phosphine ligands are often too small or not electron-rich enough to promote the difficult oxidative addition and reductive elimination steps.

Recommendations:

• Switch to Bulky, Electron-Rich Ligands: Employ modern dialkylbiaryl phosphine ligands (often called "Buchwald ligands"). These are designed to create a highly active, coordinatively unsaturated palladium center necessary for hindered substrates.[7][8]

  • Excellent Starting Choices: SPhos, XPhos, and RuPhos.[7]

• Consider N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are strong σ-donors and can provide both steric bulk and high stability to the palladium center, showing excellent performance for hindered couplings.[7][10]

• Use Modern Precatalysts: Instead of generating the active Pd(0) species from Pd(OAc)₂ or Pd₂(dba)₃, use air-stable precatalysts like the Buchwald G3 or G4 palladacycles. These ensure reliable and efficient generation of the active catalyst.[11]

Table 1: Illustrative Effect of Ligand Choice on a Hindered Coupling (Note: Data is representative for sterically hindered aryl chlorides and serves as a guide for optimization.)

Palladium Source (2 mol%)	Ligand (4 mol%)	Base (K₃PO₄)	Solvent	Temp (°C)	Representative Yield (%)
Pd(OAc)₂	PPh₃	2.0 equiv	Dioxane	100	< 5%
Pd(OAc)₂	P(o-tol)₃	2.0 equiv	Dioxane	100	15%
Pd₂(dba)₃	SPhos	2.0 equiv	Dioxane	100	85%
XPhos Pd G3	None Needed	2.0 equiv	Dioxane	100	92%

Issue 2: Ineffective Base or Solvent System

Question: I've improved my catalyst system, but the conversion is still poor. Could the base or solvent be the problem?

Answer: Yes, the base and solvent play a synergistic role and are critical for success. The base must be strong enough to form the reactive boronate species for transmetalation, and the solvent must facilitate this process.

Recommendations:

• Base Selection: For hindered substrates, stronger bases are often required.

  • Screen Inorganic Bases: Start with K₃PO₄ or Cs₂CO₃. These are often effective and are a good first choice.[5]

  • Try Stronger Bases: If conversion is still low, a stronger base like potassium tert-butoxide (t-BuOK) may be necessary to accelerate the transmetalation step.[10]

• Solvent Selection: Aprotic polar solvents are generally preferred.

  • Common Choices: 1,4-Dioxane and Toluene are excellent starting points.[5][10]

  • Anhydrous Conditions: To prevent protodeboronation of the boronic acid, use anhydrous solvents, especially if using a strong base like t-BuOK.[11] A small, controlled amount of water can sometimes be beneficial with phosphate or carbonate bases, but this should be optimized.[7]

Table 2: Illustrative Effect of Base and Solvent Screening (Note: Data is representative for a challenging heteroaryl coupling using a Pd/SPhos catalyst system.)

Base (2.0 equiv)	Solvent	Temp (°C)	Representative Yield (%)
Na₂CO₃ (aq.)	Dioxane	100	25%
K₂CO₃	Dioxane/H₂O (10:1)	100	45%
K₃PO₄	Dioxane	100	85%
Cs₂CO₃	Toluene	110	82%
t-BuOK	Dioxane (anhydrous)	80	90%

Issue 3: Boronic Acid Instability (Protodeboronation)

Question: I see a significant amount of my boronic acid starting material being converted back to the corresponding arene. How do I prevent this?

Answer: This side reaction, known as protodeboronation, is a very common reason for low yields.[11] It is often caused by excess water, especially under basic conditions.

Recommendations:

• Use Boronic Esters: Convert the boronic acid to a more stable boronic ester, such as a pinacol (BPin) or MIDA ester. These are significantly less prone to protodeboronation and can be used under a wider range of conditions.[9][11]

• Ensure Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried, especially when using strong bases.

• Modify Base/Solvent: Switch to a non-aqueous base/solvent system (e.g., K₃PO₄ in dry dioxane).

Visual Troubleshooting and Workflow

The following diagrams provide a visual guide to the Suzuki-Miyaura catalytic cycle and a logical workflow for troubleshooting low conversion rates.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the sterically hindered oxidative addition step.

Caption: A logical workflow for troubleshooting low Suzuki coupling conversion rates.

Experimental Protocol: General Procedure for a Test Reaction

This protocol provides a starting point for optimizing the Suzuki coupling of a halo-2-isopropyl-5-nitropyridine with an arylboronic acid under inert conditions.

Materials:

• Halo-2-isopropyl-5-nitropyridine (1.0 equiv)

• Arylboronic acid or ester (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• Preparation: To a dry Schlenk tube or reaction vial equipped with a magnetic stir bar, add the halo-2-isopropyl-5-nitropyridine, the arylboronic acid/ester, and the base.

• Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[5][12]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst.

• Solvent Addition: Add the degassed anhydrous solvent via syringe. The final concentration should be between 0.1 M and 0.5 M with respect to the limiting reagent.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block set to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by taking small aliquots (under inert conditions) and analyzing them by TLC, GC-MS, or LC-MS.[12]

• Workup (Typical): Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired product.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 2-Isopropyl-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude 2-Isopropyl-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Isopropyl-5-nitropyridine?

A1: Common impurities in crude 2-Isopropyl-5-nitropyridine largely depend on the synthetic route employed. A frequent method involves the reaction of 2-chloro-5-nitropyridine with an isopropyl Grignard reagent or a related organometallic species. Potential impurities from this synthesis include:

• Unreacted Starting Materials: Residual 2-chloro-5-nitropyridine.

• Isomeric Byproducts: Positional isomers such as 2-Isopropyl-3-nitropyridine may form depending on the precise reaction conditions. During the synthesis of the precursor 2-chloro-5-nitropyridine, isomeric impurities like 2-chloro-3-nitropyridine can also be generated[1].

• Reaction Byproducts: Homocoupling products of the Grignard reagent and other side-reaction products.

• Solvent and Reagent Residues: Residual solvents from the reaction and workup, as well as any excess reagents.

Q2: Which purification techniques are most effective for 2-Isopropyl-5-nitropyridine?

A2: The most effective purification techniques for 2-Isopropyl-5-nitropyridine are recrystallization, column chromatography, and acid-base extraction. The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity. A combination of these techniques is often employed for optimal results.

Q3: How can I monitor the progress of the purification?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the purification process. By spotting the crude mixture, fractions from column chromatography, and the mother liquor from recrystallization, you can visualize the separation of the desired product from impurities. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are ideal for determining the final purity of the isolated product. For pyridine derivatives, a reverse-phase C18 column is often used in HPLC, while a non-polar capillary column like HP-5ms is suitable for GC-MS analysis.

Troubleshooting Guides

Recrystallization

Problem: The compound does not crystallize from the solution.

Possible Cause	Solution
Solvent is too good	The compound is too soluble in the chosen solvent even at low temperatures. Try a less polar solvent or a two-solvent system. Common solvent systems for pyridine derivatives include ethanol, n-hexane/acetone, and n-hexane/ethyl acetate[2].
Too much solvent was used	Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the compound, and then allow it to cool again.
Solution is supersaturated	Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of pure 2-Isopropyl-5-nitropyridine.
Impurities inhibiting crystallization	If the crude material is very impure, a preliminary purification step such as acid-base extraction or a quick filtration through a silica plug may be necessary.

Problem: The compound "oils out" instead of forming crystals.

Possible Cause	Solution
Solution is cooling too quickly	Allow the solution to cool more slowly to room temperature before placing it in an ice bath. Insulating the flask can help.
Solvent is not ideal	The boiling point of the solvent may be too high, or the compound's melting point is below the boiling point of the solvent. Try a lower-boiling point solvent or a different solvent system.
High concentration of impurities	A high impurity level can lower the melting point of the mixture. A pre-purification step may be required.

Column Chromatography

Problem: Poor separation of the product from impurities.

Possible Cause	Solution
Inappropriate solvent system	The eluent polarity is either too high (everything elutes quickly) or too low (product does not move). Optimize the eluent system using TLC. A good starting point for nitropyridine derivatives is a mixture of hexanes and ethyl acetate. The desired compound should have an Rf value of approximately 0.3 on the TLC plate[3].
Column overloading	Too much crude material was loaded onto the column. Use a larger column or reduce the amount of sample.
Poor column packing	Channels or cracks in the silica gel lead to poor separation. Ensure the silica gel is packed uniformly.

Problem: Product peaks are tailing.

Possible Cause	Solution
Interaction of the basic pyridine with acidic silica gel	The basic nitrogen atom of the pyridine ring can interact with the acidic silanol groups on the silica surface, causing tailing[4].
Solution	Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to neutralize the acidic sites on the silica gel and improve peak shape[5].

Acid-Base Extraction

Problem: Low recovery of the product after extraction.

Possible Cause	Solution
Incomplete protonation or deprotonation	Ensure the pH of the aqueous layer is sufficiently low (e.g., pH 1-2 with dilute HCl) to fully protonate the pyridine nitrogen and transfer it to the aqueous phase. Subsequently, ensure the pH is sufficiently high (e.g., pH 9-10 with NaOH) to deprotonate the pyridinium salt and regenerate the free base for extraction back into the organic layer.
Insufficient mixing of layers	Shake the separatory funnel vigorously to ensure thorough mixing of the aqueous and organic phases, allowing for efficient transfer of the compound between layers.
Emulsion formation	An emulsion has formed at the interface of the two layers, trapping the product. To break the emulsion, try adding a small amount of brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.

Data Presentation

Purification Method	Typical Purity Achieved	Typical Yield	Key Impurities Removed
Recrystallization	>99%	60-80%	Isomeric byproducts, minor impurities
Column Chromatography	>98%	70-90%	Unreacted starting materials, reaction byproducts
Acid-Base Extraction	>95% (as a preliminary step)	85-95%	Non-basic impurities

Experimental Protocols

Recrystallization Protocol

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude 2-Isopropyl-5-nitropyridine in various solvents (e.g., ethanol, isopropanol, hexanes, ethyl acetate, and mixtures thereof) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Column Chromatography Protocol

• TLC Analysis: Develop a suitable eluent system using TLC. A mixture of hexanes and ethyl acetate is a good starting point. The target compound should have an Rf of ~0.3.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent (like dichloromethane) and carefully load it onto the top of the silica gel bed. Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude material onto a small amount of silica gel.

• Elution: Begin eluting with the solvent system determined by TLC. If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Isopropyl-5-nitropyridine.

Acid-Base Extraction Protocol

• Dissolution: Dissolve the crude 2-Isopropyl-5-nitropyridine in a suitable organic solvent such as diethyl ether or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and extract with 1 M HCl (aq). The basic 2-Isopropyl-5-nitropyridine will be protonated and move into the aqueous layer. Repeat the extraction of the organic layer to ensure complete transfer.

• Separation: Separate the organic layer (containing non-basic impurities) from the acidic aqueous layer (containing the protonated product).

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add 1 M NaOH (aq) until the solution is basic (pH > 9), which will regenerate the free base of the product.

• Back-Extraction: Extract the product from the basic aqueous solution with fresh organic solvent (e.g., diethyl ether). Repeat this extraction multiple times.

• Drying and Solvent Removal: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent by rotary evaporation to obtain the purified product.

Visualization

Caption: A workflow for selecting a purification strategy for crude 2-Isopropyl-5-nitropyridine.

Caption: A troubleshooting guide for common issues in column chromatography of 2-Isopropyl-5-nitropyridine.

References

• 1. CN102040554A - Method for preparing 2-chloro-5-nitropyridine - Google Patents [patents.google.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimization of reaction conditions for the synthesis of 2-isopropyl-5-aminopyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-isopropyl-5-aminopyridine, a key intermediate in pharmaceutical and agrochemical research. The information is tailored for researchers, scientists, and drug development professionals to help optimize reaction conditions and address common experimental challenges.

Synthetic Strategies Overview

Two primary synthetic routes are commonly employed for the preparation of 2-isopropyl-5-aminopyridine:

• Route A: Reduction of 2-isopropyl-5-nitropyridine. This is a widely used two-step process that involves the nitration of 2-isopropylpyridine followed by the reduction of the nitro group to an amine.

• Route B: Buchwald-Hartwig Amination. This method involves the palladium-catalyzed cross-coupling of a 2-isopropyl-5-halopyridine (e.g., bromo- or chloro- derivative) with an ammonia surrogate or ammonia gas.

Below are detailed protocols, troubleshooting guides, and FAQs for each route.

Route A: Reduction of 2-isopropyl-5-nitropyridine

This pathway is often favored due to the accessibility of the starting materials and the robustness of the reduction step.

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Caption:  Synthetic workflow for Route B.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the amination of 2-isopropyl-5-bromopyridine.

Materials: 



2-isopropyl-5-bromopyridine



Palladium(II) Acetate (Pd(OAc)₂) or a pre-catalyst like G3-XPhos



A suitable phosphine ligand (e.g., XPhos, SPhos, or DavePhos)



Sodium tert-butoxide (NaOtBu)



Anhydrous Toluene or Dioxane



Ammonia source (e.g., Benzophenone imine followed by hydrolysis, or aqueous ammonia)[1][2]



An inert atmosphere glovebox or Schlenk line technique



Procedure: 



Inside a glovebox or under an inert atmosphere, add 2-isopropyl-5-bromopyridine (1.0 eq), the palladium catalyst (e.g., 1-5 mol%), the phosphine ligand (e.g., 1.2-1.5 eq relative to Pd), and the base (e.g., sodium tert-butoxide, 1.2-1.5 eq) to a dry reaction vessel.



Add the anhydrous solvent (e.g., toluene or dioxane).



Add the ammonia source. If using benzophenone imine, add it directly to the mixture. If using aqueous ammonia, special conditions and ligands might be required to prevent catalyst deactivation.[2]



Seal the reaction vessel and heat the mixture to the desired temperature (typically 80-110 °C).



Monitor the reaction progress by TLC or LC-MS.



Upon completion, cool the reaction to room temperature.



Quench the reaction by adding a saturated aqueous solution of ammonium chloride.



Extract the product with an organic solvent such as ethyl acetate.



Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.



If benzophenone imine was used, the resulting imine intermediate needs to be hydrolyzed. This is typically achieved by treating the crude product with a mild acid (e.g., dilute HCl) in a suitable solvent like THF, followed by neutralization and extraction.



Purify the crude 2-isopropyl-5-aminopyridine by column chromatography.



Troubleshooting Guide: Route B

Problem 
Possible Cause(s) 
Suggested Solution(s) 
No or Low Conversion 
1. Inactive catalyst.  2. Presence of oxygen or moisture.  3. Inappropriate ligand or base.  4. Low reaction temperature.
1. Use a fresh batch of palladium catalyst and ligand. Consider using a pre-catalyst.  2. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.  3. Screen different phosphine ligands and bases. The choice of ligand is crucial for the efficiency of the coupling.  4. Increase the reaction temperature.
Formation of Byproducts (e.g., Hydrodehalogenation) 
1. Catalyst decomposition.  2. Unfavorable reaction kinetics.
1. Use a more robust ligand or a lower reaction temperature.  2. Adjust the catalyst-to-ligand ratio. Sometimes a slight excess of ligand can suppress side reactions.
Difficulty in removing the ligand and its oxide 
1. High polarity of the phosphine oxide.
1. After the reaction, consider an oxidative workup (e.g., with H₂O₂) to convert the residual phosphine ligand to its oxide, which can sometimes be more easily separated by chromatography or extraction.  2. Use a ligand that is more easily removed, or a polymer-supported catalyst.

FAQs: Route B

Q1: What is the best palladium catalyst and ligand combination for this reaction? 

A1:  The optimal catalyst and ligand can be substrate-dependent. For aminating heteroaryl halides, bulky, electron-rich phosphine ligands such as XPhos, SPhos, and DavePhos are often effective.[1] It is recommended to perform a small-scale screen of different ligands to identify the best conditions.

Q2: Can I use aqueous ammonia directly? 

A2:  While challenging due to potential catalyst inhibition by water, recent developments have shown that with the right ligand and conditions, aqueous ammonia can be used directly in Buchwald-Hartwig aminations.[2] This avoids the need for ammonia surrogates and subsequent hydrolysis steps.

Q3: What are the common side reactions in a Buchwald-Hartwig amination? 

A3:  A common side reaction is the hydrodehalogenation of the starting aryl halide, where the halogen is replaced by a hydrogen atom. Another potential issue is the formation of diaryl amines if a primary amine is used as the starting material and it couples with a second molecule of the aryl halide.

Data Presentation

Table 1: Comparison of Optimized Conditions for the Reduction of Nitroarenes

Reducing System
Substrate
Solvent
Temperature (°C)
Time (h)
Yield (%)
Reference
Fe / aq. NH₄Cl
Nitrobenzene
EtOH/H₂O
Reflux
2
95
Generic
H₂ (1 atm), Pd/C
2-Methyl-5-nitropyridine
MeOH
RT
4
>99
Generic
NaBH₄, NiCl₂·6H₂O
Nitrobenzene
MeOH
0 to RT
0.5
98
Generic
SnCl₂·2H₂O
4-Nitropyridine
EtOH
Reflux
3
92
Generic

Note: The conditions presented are for similar substrates and should be optimized for 2-isopropyl-5-nitropyridine.

Table 2: General Conditions for Buchwald-Hartwig Amination of Aryl Halides

Aryl Halide
Amine Source
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp (°C)
Yield (%)
Reference
Aryl Bromide
Benzophenone Imine
Pd₂(dba)₃ (1)
BINAP (1.5)
NaOtBu
Toluene
80
85-95
[3]
Aryl Chloride
Aqueous NH₃
Pd(OAc)₂ (2)
Alapha-Phos (4)
K₃PO₄
t-AmylOH
110
70-90
[2]
Heteroaryl Bromide
Primary Amine
G3-XPhos (2)
-
K₂CO₃
Dioxane
100
75-90
[1]

Note: These are general conditions and should be adapted and optimized for the specific synthesis of 2-isopropyl-5-aminopyridine.

By consulting these guides, researchers can effectively troubleshoot and optimize the synthesis of 2-isopropyl-5-aminopyridine, leading to improved yields and purity.

References

• 1. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 2. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Thermal Degradation of 2-Isopropyl-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the degradation pathways of 2-Isopropyl-5-nitropyridine under thermal stress.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways of 2-Isopropyl-5-nitropyridine under thermal stress?

• Nitro group reduction: The nitro group can be reduced to a nitroso, hydroxylamino, or amino group.

• Isopropyl group oxidation: The isopropyl group is susceptible to oxidation, which could lead to the formation of a ketone or alcohol.[1]

• Ring cleavage: At higher temperatures, the pyridine ring may undergo cleavage.

• Denitration: Loss of the nitro group.

• Hydrolysis: The ester group, if present as a part of a larger molecule containing this moiety, can hydrolyze to form 2-Amino-5-isopropylbenzoic acid.[1]

Q2: What are the recommended general conditions for conducting thermal stress studies?

According to regulatory guidelines, thermal stress testing should be carried out at temperatures more strenuous than the recommended ICH Q1A accelerated testing conditions.[2] A common approach is to use temperatures in 10°C increments above the accelerated testing temperature (e.g., 50°C, 60°C, 70°C).[3][4] The duration of exposure can range from hours to several days, depending on the stability of the compound.[4] It is recommended to target 5% to 20% degradation of the main component to ensure that the analytical methods are stability-indicating.[5][6]

Q3: How can I analyze the degradation products of 2-Isopropyl-5-nitropyridine?

High-Performance Liquid Chromatography (HPLC) with UV detection is a common and suitable technique for quantifying non-volatile aromatic compounds and their degradation products.[1] To identify the structures of the degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are highly effective.[7] For volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[1]

Troubleshooting Guides

Issue 1: No degradation is observed after thermal stress testing.

• Possible Cause: The compound is highly stable under the applied conditions, or the stress conditions were not stringent enough.

• Troubleshooting Steps:

  • Increase the temperature in 10°C increments.[3][4] Most companies typically test at a range of 51–70°C.[8] If the substance is very stable, temperatures up to 90°C can be used for solid-state samples.[8]

  • Increase the duration of the study.

  • For solid-state studies, consider the effect of humidity by conducting tests at controlled relative humidity (e.g., 75% RH or greater).[3]

  • Ensure proper heat distribution within the environmental chamber.

Issue 2: Excessive degradation (more than 20%) is observed.

• Possible Cause: The stress conditions are too harsh.

• Troubleshooting Steps:

  • Decrease the temperature.

  • Reduce the duration of thermal exposure.

  • Analyze samples at more frequent time points to capture the desired degradation level.[9]

Issue 3: Poor separation of degradation products in HPLC analysis.

• Possible Cause: The chromatographic method is not optimized to be stability-indicating.

• Troubleshooting Steps:

  • Modify the mobile phase composition (e.g., change the organic modifier, pH of the aqueous phase).

  • Try a different column chemistry (e.g., C18, Phenyl-Hexyl).[10]

  • Adjust the gradient elution profile to improve the resolution between peaks.

  • Ensure that forced degradation studies were conducted to generate all likely degradation products, which are then used to validate the specificity of the analytical method.[5]

Experimental Protocols

Protocol 1: Thermal Stress Testing of 2-Isopropyl-5-nitropyridine (Solid State)

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2-Isopropyl-5-nitropyridine into a clean, dry glass vial. Prepare multiple vials for different temperature and time points.

• Stress Conditions: Place the vials in a calibrated environmental chamber. Expose the samples to a series of temperatures (e.g., 50°C, 60°C, 70°C) for pre-determined time intervals (e.g., 24, 48, 72 hours). For studies including humidity, use a chamber with controlled relative humidity (e.g., 75% RH).[3]

• Sample Analysis: At each time point, remove a vial and allow it to cool to room temperature. Dissolve the contents in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

• Analytical Method: Analyze the prepared solution by a validated stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Forced Degradation: Subject 2-Isopropyl-5-nitropyridine to various stress conditions (acidic, basic, oxidative, photolytic, and thermal) to generate a mixture of the parent compound and its degradation products.[11] The goal is to achieve 5-20% degradation.[5][6]

• Column and Mobile Phase Screening: Start with a common reversed-phase column (e.g., C18, 150 mm x 4.6 mm, 5 µm). Screen different mobile phase compositions (e.g., methanol/water, acetonitrile/water) and pH values of the aqueous phase.

• Method Optimization: Optimize the chromatographic parameters (e.g., gradient profile, flow rate, column temperature) to achieve adequate separation of the parent peak from all degradation product peaks.

• Method Validation: Validate the developed method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.[10]

Data Presentation

Table 1: Summary of Thermal Degradation of 2-Isopropyl-5-nitropyridine

Temperature (°C)	Time (hours)	% Assay of 2-Isopropyl-5-nitropyridine	% Total Impurities
50	24
48
72
60	24
48
72
70	24
48
72

Table 2: Profile of Degradation Products Formed Under Thermal Stress at 70°C

Time (hours)	Degradation Product 1 (Relative Retention Time)	% Area	Degradation Product 2 (Relative Retention Time)	% Area
24
48
72

Visualizations

Caption: Plausible degradation pathways of 2-Isopropyl-5-nitropyridine.

Caption: General experimental workflow for thermal degradation studies.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. veeprho.com [veeprho.com]
• 5. pharmtech.com [pharmtech.com]
• 6. biomedres.us [biomedres.us]
• 7. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. japsonline.com [japsonline.com]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Reference Data & Comparative Studies

Steric Hindrance Governs Reactivity in 2-Alkyl-5-Nitropyridines: A Comparative Analysis of Isopropyl vs. Methyl Substitution

For Immediate Release

In the realm of heterocyclic chemistry, the reactivity of substituted pyridines is a cornerstone of drug discovery and materials science. A comparative analysis of 2-isopropyl-5-nitropyridine and 2-methyl-5-nitropyridine reveals a significant disparity in their reactivity, primarily governed by steric effects. The bulkier isopropyl group exerts considerable steric hindrance at the 2-position, impeding nucleophilic attack and rendering it substantially less reactive than its methyl-substituted counterpart. This guide provides a detailed comparison, supported by mechanistic insights and experimental considerations, for researchers and professionals in drug development.

Executive Summary of Reactivity Comparison

The introduction of an alkyl substituent at the 2-position of the 5-nitropyridine ring influences its susceptibility to nucleophilic aromatic substitution (SNAr). While the electron-withdrawing nitro group at the 5-position activates the ring for nucleophilic attack, the size of the adjacent alkyl group plays a critical role in modulating this reactivity.

Feature	2-Isopropyl-5-nitropyridine	2-Methyl-5-nitropyridine
Relative Reactivity	Significantly Lower	Higher
Primary Influencing Factor	High Steric Hindrance	Low Steric Hindrance
Susceptibility to SNAr	Reduced	Favorable
Favored Reaction Types	May require more forcing conditions or alternative synthetic routes	Standard SNAr conditions often suffice

The Decisive Role of Steric Hindrance

The diminished reactivity of 2-isopropyl-5-nitropyridine can be attributed to the steric bulk of the isopropyl group. In nucleophilic aromatic substitution reactions, the incoming nucleophile must approach the electrophilic carbon atom at the 2-position. The two methyl groups of the isopropyl substituent create a sterically congested environment, shielding the reaction center and hindering the approach of the nucleophile.

Conversely, the smaller methyl group in 2-methyl-5-nitropyridine presents a much lower steric barrier, allowing for more facile access of the nucleophile to the reaction site. This fundamental difference in steric accessibility is the primary determinant of the observed reactivity gap between these two molecules.

Experimental Protocols: A Framework for Kinetic Analysis

To quantify the reactivity difference, a comparative kinetic study employing nucleophilic aromatic substitution can be conducted. A common approach involves reacting the 2-alkyl-5-nitropyridine substrate with a suitable nucleophile, such as piperidine or a phenoxide, and monitoring the reaction progress over time.

General Protocol for Comparative Kinetic Analysis via UV-Vis Spectrophotometry:

• Reagent Preparation:

  • Prepare stock solutions of 2-isopropyl-5-nitropyridine and 2-methyl-5-nitropyridine of known concentration in a suitable aprotic solvent (e.g., DMSO, acetonitrile).

  • Prepare a stock solution of the chosen nucleophile (e.g., piperidine) in the same solvent. The concentration of the nucleophile should be in large excess (at least 10-fold) to ensure pseudo-first-order kinetics.

• Kinetic Run:

  • Equilibrate the solutions and the cuvette holder of a UV-Vis spectrophotometer to a constant temperature (e.g., 50 °C).

  • In a cuvette, mix the substrate solution with the solvent.

  • Initiate the reaction by adding the nucleophile solution and start data acquisition immediately.

  • Monitor the increase in absorbance of the product at a predetermined wavelength over time until the reaction is complete.

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) is determined from the slope of the plot of ln(A∞ - At) versus time, where At is the absorbance at time t and A∞ is the final absorbance.

  • The second-order rate constant (k2) is calculated by dividing kobs by the concentration of the nucleophile.

  • A direct comparison of the k2 values will provide a quantitative measure of the relative reactivity.

Conclusion

The steric encumbrance of the isopropyl group in 2-isopropyl-5-nitropyridine is a critical factor that significantly attenuates its reactivity towards nucleophilic aromatic substitution when compared to 2-methyl-5-nitropyridine. This understanding is paramount for synthetic chemists in designing efficient reaction pathways and for medicinal chemists in structure-activity relationship studies. While electronic effects of the nitro group prime the pyridine ring for reaction, it is the steric profile of the adjacent alkyl substituent that ultimately dictates the feasibility and rate of nucleophilic attack. Researchers should, therefore, carefully consider the steric environment of the reaction center when selecting substrates for the synthesis of novel 2-substituted-5-nitropyridine derivatives.

Comparative analysis of the herbicidal activity of nitropyridine derivatives.

A comprehensive guide for researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the herbicidal performance of various nitropyridine derivatives, supported by experimental data from published studies. The information is intended to aid in the research and development of new herbicidal agents.

Introduction to Nitropyridine Herbicides

Nitropyridine derivatives represent a significant class of heterocyclic compounds investigated for their potential as herbicides. The presence of the nitro group and the pyridine ring often imparts potent biological activity. These compounds can act through various mechanisms, most notably as inhibitors of protoporphyrinogen oxidase (PPO) or as synthetic auxins, leading to the disruption of essential plant processes and eventual plant death. This guide focuses on a comparative analysis of their efficacy against common agricultural weeds.

Data Presentation: Herbicidal Activity of Nitropyridine Derivatives

The following tables summarize the herbicidal activity of selected nitropyridine derivatives against various weed species. The data has been compiled from multiple studies, and while efforts have been made to present a comparative view, it is important to note that experimental conditions may have varied between the cited sources.

Table 1: Post-Emergence Herbicidal Activity of Nitropyridine Derivatives (% Inhibition)

Compound ID	Derivative Class	Target Weed Species	Application Rate (g a.i./ha)	Inhibition (%)
NP-1	Phenylaminoacetate	Echinochloa crus-galli (Barnyard Grass)	-	IC50 = 27.7 mg/L[1]
NP-2	Acetophenone oxime ether	Protoporphyrinogen Oxidase (in vitro)	-	IC50 = 3.11 µM[1]
NP-3	Acetophenone oxime ether	Protoporphyrinogen Oxidase (in vitro)	-	IC50 = 4.18 µM[1]
2o	Pyrido[2,3-d]pyrimidine	Agrostis stolonifera (Bentgrass)	1 mM	Good Activity (Rank 4-5)[2][3]
2o	Lactuca sativa (Lettuce)	1 mM	Weak Activity (Rank 1-2)[2][3]

Note: IC50 values represent the concentration required to inhibit a biological process by 50%. A lower IC50 value indicates higher potency. Activity ranking is on a scale of 0 (no effect) to 5 (complete inhibition).

Table 2: Comparative Efficacy of Pyrido[2,3-d]pyrimidine Derivatives against Wheat

Compound ID	Substituent	Application Rate (ppm)	Herbicidal Activity (% Inhibition)
2o	2,3,4-trifluorophenyl	10	~90%
Flumioxazin (Commercial)	-	10	~90%

Data for Table 2 is derived from a study on pyrido[2,3-d]pyrimidine derivatives, which are structurally related to nitropyridines and also act as PPO inhibitors.[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and aid in the design of future studies.

Protocol 1: Post-Emergence Herbicidal Efficacy Bioassay in a Greenhouse

This protocol outlines a standardized procedure for evaluating the post-emergence herbicidal activity of nitropyridine derivatives.

1. Plant Material and Growth Conditions:

• Test Species: Select a range of relevant weed species, such as Echinochloa crus-galli (barnyard grass), Amaranthus retroflexus (redroot pigweed), and Brassica napus (rapeseed), and a tolerant crop species for selectivity assessment.

• Potting Medium: Utilize a standardized greenhouse potting mix (e.g., a blend of peat, perlite, and vermiculite).

• Growing Conditions:

  • Sow 5-10 seeds of each species in 10-cm diameter pots.

  • After emergence, thin the seedlings to a uniform number (e.g., 3-5 plants per pot).

  • Maintain plants in a greenhouse with controlled environmental conditions:

    • Temperature: 25/18°C (day/night)

    • Humidity: 60-80%

    • Photoperiod: 16-hour light period, with supplemental lighting if necessary.[1]

2. Herbicide Application:

• Formulation: Prepare a stock solution of the test compound in a suitable solvent (e.g., acetone) with a surfactant.

• Dose Range: Create a series of dilutions to achieve a range of application rates.

• Application:

  • Apply the herbicide treatments when the plants have reached the 2-4 true leaf stage.

  • Use a calibrated laboratory spray chamber with a flat-fan nozzle to ensure uniform application.

  • Include an untreated control group (sprayed with the solvent and surfactant solution without the test compound).

  • Replicate each treatment at least three to four times in a randomized complete block design.[1]

3. Data Collection and Analysis:

• Visual Assessment: Visually assess plant injury at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) using a rating scale from 0% (no effect) to 100% (complete plant death).[1]

• Dry Weight Determination: Dry the harvested biomass in an oven at 70°C until a constant weight is achieved. Record the dry weight for each pot.

• Data Analysis: Calculate the percent growth reduction for each treatment relative to the untreated control. Use a non-linear regression model (e.g., log-logistic) to determine the GR50 value (the dose required to cause a 50% reduction in plant growth) for each weed species.

Protocol 2: In Vitro Protoporphyrinogen Oxidase (PPO) Inhibition Assay

This assay measures the direct inhibitory effect of the compounds on the PPO enzyme.

1. Enzyme Extraction:

• Homogenize fresh leaf tissue from a susceptible plant species in an extraction buffer.

• Centrifuge the homogenate to pellet cellular debris and then centrifuge the supernatant at a higher speed to isolate the chloroplasts.

• Lyse the chloroplasts to release the PPO enzyme.

2. Enzyme Assay:

• Prepare a series of dilutions of the nitropyridine derivative.

• In a microplate, combine the enzyme extract, a buffer solution, and the various concentrations of the test compound. Include a control with no inhibitor.

• Initiate the reaction by adding the substrate, protoporphyrinogen IX.

• Monitor the production of protoporphyrin IX by measuring the increase in fluorescence or absorbance at a specific wavelength over time.

3. Data Analysis:

• Calculate the rate of reaction for each inhibitor concentration.

• Determine the I50 value, which is the concentration of the inhibitor that causes a 50% reduction in enzyme activity, by plotting the reaction rate against the inhibitor concentration.

Mandatory Visualization

The following diagrams illustrate key signaling pathways and a typical experimental workflow.

Caption: Mechanism of action of PPO-inhibiting nitropyridine herbicides.

Caption: Signaling pathway of nitropyridine-based synthetic auxin herbicides.

Caption: Workflow for a post-emergence herbicide bioassay.

References

• 1. benchchem.com [benchchem.com]
• 2. Auxin signaling: a big question to be addressed by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Comparative Biological Activity of 2-Isopropyl-5-aminopyridine and Other Aminopyridines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of aminopyridines, with a focus on 2-isopropyl-5-aminopyridine in relation to other isomeric and substituted aminopyridines. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key pathways and workflows to support further research and development.

While specific experimental data on the biological activity of 2-isopropyl-5-aminopyridine is not extensively available in the current body of scientific literature, a comparative analysis can be drawn from the well-documented activities of parent aminopyridines (2-aminopyridine, 3-aminopyridine, and 4-aminopyridine) and principles of structure-activity relationships (SAR). The position of the amino group and the nature of alkyl substitutions on the pyridine ring are known to significantly influence the pharmacological profile of these compounds.[1][2]

Overview of Aminopyridine Biological Activities

Aminopyridines are a class of heterocyclic organic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] The primary isomeric forms—2-aminopyridine (2-AP), 3-aminopyridine (3-AP), and 4-aminopyridine (4-AP)—exhibit a range of biological effects, including:

• Potassium Channel Blockade: This is the most well-characterized activity, particularly for 4-AP, which is a non-selective blocker of voltage-gated potassium channels.[3][4][5] This action leads to the prolongation of action potentials, enhanced neurotransmitter release, and increased muscle contractility.

• Antimicrobial Activity: Various derivatives of aminopyridines have demonstrated efficacy against a range of bacterial and fungal pathogens.[6][7][8][9][10]

• Anticancer Activity: The aminopyridine scaffold is present in several anticancer agents, and novel derivatives are continuously being explored for their cytotoxic effects against various cancer cell lines.[11][12]

The introduction of an isopropyl group at the 2-position and an amino group at the 5-position, as in 2-isopropyl-5-aminopyridine, is expected to modulate these activities. The lipophilic isopropyl group may enhance membrane permeability and interaction with hydrophobic pockets of target proteins. The position of the amino group influences the electronic properties and hydrogen bonding potential of the molecule, which is crucial for receptor binding.

Comparative Quantitative Data

Compound	Biological Activity	Assay System	Quantitative Data (IC50/EC50/Kd)	Reference
4-Aminopyridine	Potassium Channel (Kv1.1) Blockade	Whole-cell patch-clamp in Sol-8 cells	IC50: 89 µM	[13]
3-Aminopyridine	Potassium Channel (Kv1.1) Blockade	Whole-cell patch-clamp in Sol-8 cells	IC50: 2.2 mM	[13]
2-Aminopyridine	Glyoxylate Shunt Inhibition (Isocitrate Lyase)	Pseudomonas aeruginosa	-	[1][14]
Substituted 2-Aminopyridine (Compound 2c)	Antibacterial (S. aureus)	Minimum Inhibitory Concentration (MIC)	MIC: 0.039 µg/mL	[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the biological activity of novel compounds. Below are representative protocols for key assays.

Potassium Channel Activity Assay (Whole-Cell Patch-Clamp)

This method is used to measure the inhibitory effect of a compound on voltage-gated potassium channels in a cellular context.

Cell Culture: Mammalian cell lines expressing the target potassium channel (e.g., Kv1.1 in Sol-8 cells) are cultured under standard conditions (37°C, 5% CO2) in an appropriate growth medium.

Electrophysiological Recording:

• Cells are transferred to a recording chamber on the stage of an inverted microscope and perfused with an external solution.

• Whole-cell patch-clamp recordings are made using borosilicate glass pipettes filled with an internal solution.

• Voltage-gated potassium currents are elicited by depolarizing voltage steps from a holding potential.

• The test compound is applied to the bath at various concentrations.

• The peak current amplitude is measured before and after drug application to determine the percentage of inhibition.

• Concentration-response curves are generated, and the IC50 value is calculated.[13]

Antimicrobial Activity Assay (Minimum Inhibitory Concentration - MIC)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Microorganism Preparation: Bacterial or fungal strains are grown overnight in an appropriate broth medium. The culture is then diluted to a standardized concentration.

Assay Procedure:

• Serial dilutions of the test compound are prepared in a 96-well microtiter plate.

• Each well is inoculated with the standardized microbial suspension.

• Positive (microorganism with no compound) and negative (broth only) controls are included.

• The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.[7]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

Cell Culture: Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.

Compound Treatment:

• The test compound is dissolved in a suitable solvent (e.g., DMSO) and serially diluted in the cell culture medium.

• The cells are treated with different concentrations of the compound for a specified period (e.g., 48 or 72 hours).

MTT Assay:

• After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• The plate is incubated for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Mechanism of Potassium Channel Blockade by Aminopyridines.

Experimental Workflow Diagram

Caption: General Workflow for Evaluating Biological Activity.

References

• 1. [PDF] 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa | Semantic Scholar [semanticscholar.org]
• 2. Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review, American Journal of Heterocyclic Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 3. Interactions of aminopyridines with potassium channels of squid axon membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interactions of aminopyridines with potassium channels of squid axon membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A model for 4-aminopyridine action on K channels: similarities to tetraethylammonium ion action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07438F [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Aminopyridine block of Kv1.1 potassium channels expressed in mammalian cells and Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Journey: Unraveling the Characteristics of 2-Isopropyl-5-nitropyridine and Its Precursors

For researchers and professionals in the fields of medicinal chemistry and drug development, a thorough understanding of the spectroscopic properties of synthetic intermediates is paramount for efficient and accurate molecular design and synthesis. This guide provides a detailed comparative analysis of the spectroscopic characteristics of 2-Isopropyl-5-nitropyridine, a valuable building block in pharmaceutical research, and its common precursors: 2-chloropyridine, 2-aminopyridine, and 2-bromopyridine. By presenting key experimental data and detailed methodologies, this document aims to serve as a practical reference for the synthesis and characterization of this important compound.

Synthetic Pathway Overview

The synthesis of 2-Isopropyl-5-nitropyridine can be strategically achieved through a multi-step pathway commencing from readily available pyridine precursors. A common route involves the initial nitration of a 2-substituted pyridine followed by a cross-coupling reaction to introduce the isopropyl group. For instance, 2-chloropyridine can be nitrated to form 2-chloro-5-nitropyridine, which then undergoes a Kumada cross-coupling reaction with an isopropyl Grignard reagent to yield the final product. This synthetic approach offers a versatile and efficient method for the preparation of 2-Isopropyl-5-nitropyridine.

Efficacy of insecticides derived from 2-Isopropyl-5-nitropyridine compared to existing neonicotinoids.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of recently developed insecticidal pyridine derivatives against established neonicotinoid insecticides. Due to a lack of publicly available data on the specific efficacy of 2-Isopropyl-5-nitropyridine derivatives, this document will focus on other novel pyridine-based compounds for which insecticidal activity has been reported in peer-reviewed literature. The information presented is intended to inform research and development efforts in the discovery of new pest control agents.

Data Presentation: Efficacy Against Key Insect Pests

The following tables summarize the available quantitative data on the insecticidal efficacy (LC50 values) of various novel pyridine derivatives and the commonly used neonicotinoid, acetamiprid. Lower LC50 values indicate higher potency.

Table 1: Comparative Efficacy of Pyridine Derivatives and Acetamiprid against Cowpea Aphid (Aphis craccivora) Nymphs

Compound	LC50 (ppm) after 24h	LC50 (ppm) after 48h	Reference
Novel Pyridine Derivatives
Compound 1d	0.098	Not Reported	[1]
Compound 1f	0.080	Not Reported	[1]
Compound 2	0.175	0.017	[2]
Compound 9	Not Reported	0.021	[2]
Compound 13	Not Reported	~0.004 (1.5x more active than Acetamiprid)	[3]
Compound 14	Not Reported	~0.004 (1.5x more active than Acetamiprid)	[3]
Compound 20	Not Reported	~0.004 (1.5x more active than Acetamiprid)	[3]
Neonicotinoid
Acetamiprid	0.045	0.006	[2]

Table 2: Comparative Efficacy of Pyridine Derivatives and Acetamiprid against Cowpea Aphid (Aphis craccivora) Adults

Compound	LC50 (ppm) after 24h	LC50 (ppm) after 48h	Reference
Novel Pyridine Derivatives
Compound 1d	0.593	Not Reported	[1]
Compound 1f	0.498	Not Reported	[1]
Neonicotinoid
Acetamiprid	0.267	Not Reported	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating the insecticidal activity of novel compounds.

Insect Rearing and Culture Maintenance

• Pest Species: Aphis craccivora (Cowpea aphid).

• Host Plant: Faba bean (Vicia faba L.) seedlings.

• Rearing Conditions: Aphids are reared on host plants in controlled environmental chambers at 25 ± 1°C, 60-70% relative humidity, and a 16:8 hour (light:dark) photoperiod.

• Colony Maintenance: Aphid colonies are maintained by regularly transferring them to fresh, uninfested seedlings to ensure a continuous supply of healthy, age-standardized insects for bioassays.

Leaf-Dip Bioassay for Aphid Efficacy

This method is commonly used to determine the contact and ingestion toxicity of insecticides to sucking insects like aphids.

• Preparation of Test Solutions: The synthesized pyridine derivatives and the reference insecticide (e.g., Acetamiprid) are dissolved in a suitable solvent (e.g., acetone or dimethylformamide) to create stock solutions. A series of graded concentrations are then prepared by serial dilution with distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure uniform spreading on the leaf surface.

• Leaf Disc Preparation: Fresh, tender leaves from unsprayed host plants are collected. Leaf discs of a uniform size (e.g., 2 cm diameter) are excised using a cork borer.

• Treatment Application: Each leaf disc is immersed in a specific concentration of the test solution for 10-30 seconds with gentle agitation. Control leaf discs are dipped in the solvent-surfactant solution without the test compound.

• Drying: The treated leaf discs are allowed to air-dry on a clean, non-absorbent surface for approximately 1-2 hours.

• Insect Exposure: The dried leaf discs are placed individually in Petri dishes containing a moistened filter paper or a thin layer of agar to maintain turgidity. A cohort of 10-20 apterous adult or nymph aphids of a similar age are carefully transferred onto each leaf disc using a fine camel-hair brush.

• Incubation: The Petri dishes are covered and maintained under the same controlled environmental conditions as the insect rearing.

• Mortality Assessment: Mortality is assessed at specified time intervals, typically 24 and 48 hours post-treatment. Aphids are considered dead if they are unable to move when gently prodded with a fine brush.

• Data Analysis: The observed mortality data are corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the LC50 (median lethal concentration) values and their 95% confidence limits.

Mandatory Visualization

Signaling Pathways

Caption: Mode of action of neonicotinoid insecticides on the insect nicotinic acetylcholine receptor (nAChR).

Caption: General experimental workflow for leaf-dip bioassay to determine insecticide efficacy.

Concluding Remarks

The presented data indicates that certain novel pyridine derivatives exhibit insecticidal activity comparable to, and in some cases exceeding, that of the neonicotinoid acetamiprid against the cowpea aphid. Specifically, compounds with thieno[2,3-b]pyridine and other modified pyridine scaffolds show significant promise. However, it is crucial to note the absence of data for 2-Isopropyl-5-nitropyridine derivatives, highlighting a gap in the current scientific literature.

Further research is warranted to elucidate the precise mode of action of these novel pyridine compounds and to expand efficacy testing to a broader range of economically important insect pests. Additionally, comprehensive toxicological studies are necessary to assess their selectivity towards target pests and their potential impact on non-target organisms and the environment. This will be essential for determining their viability as potential alternatives to existing insecticide classes.

References

• 1. Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Comparative Guide to the Structure-Activity Relationship of 2-Alkyl-5-Nitropyridines in Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 2-alkyl-5-nitropyridine derivatives in various agrochemical applications, including their fungicidal, insecticidal, and herbicidal properties. The information is compiled from publicly available research to facilitate further investigation and development in this chemical class.

Overview of 2-Alkyl-5-Nitropyridines in Agrochemicals

The pyridine ring is a crucial scaffold in the design of many successful agrochemicals. The introduction of a nitro group, particularly at the 5-position, often enhances the biological activity of these compounds. The 2-alkyl-5-nitropyridine core is a key building block in the synthesis of more complex and potent agrochemicals. This guide will explore how variations in the alkyl group at the 2-position and the presence of the 5-nitro group influence the efficacy of these compounds against various agricultural pests and weeds.

Fungicidal Activity

While direct studies on a simple series of 2-alkyl-5-nitropyridines are limited, research on more complex molecules incorporating the 5-nitropyridine moiety demonstrates their potential as antifungal agents. The nitro group is a key pharmacophore that can contribute to the antifungal activity.

Quantitative Data on Fungicidal Activity

The following table summarizes the in vitro antifungal activity of several pyridine derivatives, some of which contain a nitro group, against various fungal pathogens. The data is presented as the Minimum Inhibitory Concentration (MIC) in μg/mL.

Compound	Fungal Strain	MIC (μg/mL)	Reference
N-hydroxy-pyridoxazinone derivative (R = n-Bu)	Candida albicans	62.5	[1]
N-hydroxy-pyridoxazinone derivative (R = n-Bu)	Candida glabrata	62.5	[1]
N-hydroxy-pyridoxazinone derivative (R = n-Bu)	Candida tropicalis	62.5	[1]
Phenolic hydrazone derivative from 2-chloro-5-nitropyridine	Candida krusei	62.5	[1]
5-nitropyridin-2-yl derivative of 5-aryl(hetaryl)-2,2-dimethyl-1,3-dioxane-4,6-dione	Urease inhibition	29.21 ± 0.98 (IC50)	[1]
6-Hexadecyl-2,3,4,5-tetrahydropyridine (5e)	Cryptococcus neoformans	3.8 (MFC)	[2][3]
6-Hexadecyl-2,3,4,5-tetrahydropyridine (5e)	Candida albicans	15.0 (MFC)	[2][3]
6-Hexadecyl-2,3,4,5-tetrahydropyridine (5e)	Candida glabrata	7.5 (MFC)	[2][3]
6-Hexadecyl-2,3,4,5-tetrahydropyridine (5e)	Candida krusei	7.5 (MFC)	[2][3]
4-Alkylthiopyridine-2-carbothioamides	Trichophyton mentagrophytes	Moderate Activity	[4]

Note: MIC = Minimum Inhibitory Concentration; IC50 = Half maximal inhibitory concentration; MFC = Minimum Fungicidal Concentration. Lower values indicate higher activity.

Structure-Activity Relationship Insights

The data suggests that the presence of a nitro group on the pyridine ring can confer significant antifungal activity. The lipophilicity of the alkyl group also appears to play a role, with longer alkyl chains in some pyridine derivatives leading to increased antifungal potency. For instance, in a series of 6-alkyl-2,3,4,5-tetrahydropyridines, compounds with C14 to C18 alkyl chains showed the best activity.[2][3]

Insecticidal Activity

The 5-nitropyridine moiety is a well-known feature in several classes of insecticides, including the neonicotinoids. The electron-withdrawing nature of the nitro group can be crucial for binding to the nicotinic acetylcholine receptor (nAChR) in insects.

Quantitative Data on Insecticidal Activity

The following table presents the insecticidal activity (LC50 values) of various pyridine derivatives against different insect pests.

Compound	Insect Species	LC50 (ppm or mg/L)	Exposure Time	Reference
N-(4-chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide (2)	Aphis craccivora (nymphs)	0.029	24 h	[5]
N-(4-chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide (2)	Aphis craccivora (nymphs)	0.006	48 h	[5]
3-amino-N-(4-chlorophenyl)-4,6-distyrylthieno[2,3-b]pyridine-2-carboxamide (3)	Aphis craccivora (nymphs)	0.040	24 h	[5]
3-amino-N-(4-chlorophenyl)-4,6-distyrylthieno[2,3-b]pyridine-2-carboxamide (3)	Aphis craccivora (nymphs)	0.007	48 h	[5]
Acetamiprid (Reference)	Aphis craccivora (nymphs)	0.045	24 h	[5]
Acetamiprid (Reference)	Aphis craccivora (nymphs)	0.006	48 h	[5]
N-morpholinium 7,7-dimethyl-3-cyano-4-(4'-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-2-thiolate (1)	Aphis craccivora	~4-fold more active than acetamiprid	-	[6]
Nitropyridyl-based dichloropropene ether	Mythimna separata	-	-	[7]
Nitropyridyl-based dichloropropene ether	Plutella xylostella	-	-	[7]
2-Phenylpyridine derivatives (5b, 5d, 5g, 5h, 5k)	Mythimna separata	100% inhibition at 500 mg/L	-	[8]

Note: LC50 = Lethal concentration required to kill 50% of the test population. Lower values indicate higher toxicity to the insect.

Structure-Activity Relationship Insights

The 5-nitropyridine group is a key component in several potent insecticides. While direct SAR studies on 2-alkyl-5-nitropyridines are scarce, the broader literature on pyridine-based insecticides suggests that the nature of the substituent at the 2-position significantly influences activity. For instance, in more complex structures, the presence of specific side chains at this position can dramatically alter the insecticidal potency. The electron-withdrawing effect of the 5-nitro group is often critical for receptor binding.

Herbicidal Activity

The 5-nitropyridine scaffold has also been explored for its herbicidal properties. The electronic properties conferred by the nitro group can influence the molecule's ability to inhibit essential plant enzymes.

Quantitative Data on Herbicidal Activity

The table below shows the herbicidal activity of a nitropyridine-containing compound compared to a commercial herbicide.

Compound	Weed Species	Activity Level	Reference
Ethyl 2-(4-(5-nitropyridin-2-yloxy)-phenylamino)propanoate (B5)	Barnyard grass	Almost the same as fluazifop-methyl	[9]
Pyrido[2,3-d]pyrimidine derivatives	Bentgrass	Good activity (4-5 ranking) at 1 mM	[10]
3-(pyridin-2-yl)benzothiazol-2-one derivative (B-04)	Broadleaf weeds	Excellent post-emergence activity	[11]
3-(pyridin-2-yl)benzothiazol-2-one derivative (B-04)	Dicotyledonous and monocotyledonous weeds	Potent pre-emergence activity, comparable to flumioxazin	[11]

Structure-Activity Relationship Insights

The 5-nitropyridine group can be a valuable component in herbicidal compounds. In the case of ethyl 2-(4-(5-nitropyridin-2-yloxy)-phenylamino)propanoate, the nitropyridine moiety contributes to its high efficacy against barnyard grass.[9] The electronic nature of the pyridine ring, modulated by the nitro group, likely plays a key role in its mode of action, which for many pyridine-based herbicides involves the inhibition of key plant enzymes.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of agrochemical candidates. Below are summarized protocols for fungicidal, insecticidal, and herbicidal bioassays.

In Vitro Antifungal Assay

A common method to determine the minimum inhibitory concentration (MIC) of a compound against fungal pathogens is the broth microdilution method.

References

• 1. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antifungal Activity of Natural Product-Based 6-Alkyl-2,3,4,5-tetrahydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and antifungal activity of natural product-based 6-alkyl-2,3,4,5-tetrahydropyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Research on antifungal and antimycobacterial agents. Synthesis and activity of 4-alkylthiopyridine-2-carbothioamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. b.aun.edu.eg [b.aun.edu.eg]
• 6. Pyridine derivatives as insecticides. Part 1: synthesis and toxicity of some pyridine derivatives against cowpea aphid, Aphis craccivora Koch (Homoptera: Aphididae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Herbicidal Activities of Novel Ethyl 2-(4-(Pyridin-2-yl-oxy)phenyl-amino)propanoates/acetates | Semantic Scholar [semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. Design, Synthesis, and Herbicidal Activity of Pyridinyl-benzothiazolone Heterocyclic Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Structure of 2-Isopropyl-5-nitropyridine: A 2D NMR Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the structural validation of 2-isopropyl-5-nitropyridine utilizing a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques. We present detailed experimental protocols and expected data, offering a comparative analysis essential for the unambiguous confirmation of the molecular structure. The methodologies and data interpretation strategies outlined herein are broadly applicable to the structural elucidation of substituted pyridine derivatives.

Expected NMR Data for 2-Isopropyl-5-nitropyridine

The unequivocal assignment of all proton (¹H) and carbon (¹³C) signals is paramount for structural confirmation. Based on established chemical shift principles for pyridine derivatives and isopropyl-substituted aromatic systems, the following tables summarize the anticipated chemical shifts.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton	Multiplicity	Expected Chemical Shift (δ, ppm)	Key Correlations (COSY)
H-3	Doublet	~8.4 - 8.6	H-4
H-4	Doublet of Doublets	~7.6 - 7.8	H-3, H-6
H-6	Doublet	~9.2 - 9.4	H-4
CH (isopropyl)	Septet	~3.1 - 3.3	CH₃ (isopropyl)
CH₃ (isopropyl)	Doublet	~1.2 - 1.4	CH (isopropyl)

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Expected Chemical Shift (δ, ppm)	Key Correlations (HMBC)
C-2	~160 - 165	H-6, CH (isopropyl), CH₃ (isopropyl)
C-3	~135 - 140	H-4, H-6
C-4	~120 - 125	H-3, H-6
C-5	~145 - 150	H-3, H-4, H-6
C-6	~150 - 155	H-3, H-4, CH (isopropyl)
CH (isopropyl)	~30 - 35	H-3, CH₃ (isopropyl)
CH₃ (isopropyl)	~20 - 25	CH (isopropyl)

Experimental Protocols for 2D NMR Analysis

The following protocols outline the acquisition of key 2D NMR spectra. These are generalized procedures and may require optimization based on the specific instrumentation and sample concentration.

2.1 Sample Preparation

• Dissolution: Dissolve 10-20 mg of 2-isopropyl-5-nitropyridine in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filtration: Ensure the sample is free of particulate matter by filtering it through a glass wool plug into a 5 mm NMR tube.

• Homogenization: Gently agitate the sample to ensure a homogeneous solution.

2.2 NMR Instrument Setup

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Tuning and Matching: Tune and match the probe for both ¹H and ¹³C frequencies.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

2.3 2D NMR Acquisition Parameters

• COSY (Correlation Spectroscopy):

  • Pulse Program: Standard COSY (e.g., 'cosygp')

  • Spectral Width: 12-16 ppm in both dimensions.

  • Number of Increments: 256-512 in the indirect dimension (t₁).

  • Number of Scans: 4-8 per increment.

  • Relaxation Delay: 1.5-2.0 seconds.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: Standard HSQC with gradient selection (e.g., 'hsqcedetgpsp').

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 180-200 ppm.

  • Number of Increments: 128-256 in the indirect dimension (t₁).

  • Number of Scans: 8-16 per increment.

  • Relaxation Delay: 1.5-2.0 seconds.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Pulse Program: Standard HMBC with gradient selection (e.g., 'hmbcgplpndqf').

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 180-200 ppm.

  • Number of Increments: 256-512 in the indirect dimension (t₁).

  • Number of Scans: 16-32 per increment.

  • Relaxation Delay: 1.5-2.0 seconds.

  • Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Logical Workflow for Structure Validation

The following diagram illustrates the logical workflow for the comprehensive structural validation of 2-isopropyl-5-nitropyridine using 2D NMR spectroscopy.

Caption: Workflow for 2D NMR Structure Validation.

Data Interpretation and Structural Confirmation

The collective analysis of the 1D and 2D NMR spectra allows for the complete and unambiguous assignment of the 2-isopropyl-5-nitropyridine structure.

• COSY: The COSY spectrum will reveal the proton-proton coupling networks. Key correlations are expected between the aromatic protons (H-3, H-4, and H-6) and within the isopropyl group (CH and CH₃). This confirms the connectivity of the proton spin systems.

• HSQC: The HSQC spectrum directly correlates each proton to its attached carbon.[1][2] This allows for the assignment of the protonated carbons in the molecule. For instance, the proton signal at ~3.2 ppm will show a correlation to the carbon signal at ~33 ppm, confirming the CH group of the isopropyl moiety.

• HMBC: The HMBC spectrum is crucial for piecing together the molecular fragments by identifying long-range (2-3 bond) correlations between protons and carbons.[1][2] For example, the isopropyl methyl protons should show a correlation to the C-2 carbon of the pyridine ring, confirming the attachment of the isopropyl group at this position. Similarly, correlations between the aromatic protons and the various ring carbons will solidify the substitution pattern.

By systematically analyzing the correlations observed in the COSY, HSQC, and HMBC spectra and comparing them to the expected chemical shifts, a definitive structural assignment for 2-isopropyl-5-nitropyridine can be achieved. This multi-technique approach provides a robust and reliable method for structural validation in drug discovery and chemical research.

References

• 1. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 2. youtube.com [youtube.com]

A Comparative Analysis of Catalytic Systems for the Efficient Reduction of 2-Isopropyl-5-nitropyridine

For Immediate Publication

[City, State] – [Date] – In the landscape of pharmaceutical and fine chemical synthesis, the reduction of nitroaromatics to their corresponding anilines is a pivotal transformation. This guide presents a comparative study of different catalytic systems for the reduction of 2-Isopropyl-5-nitropyridine to 2-Isopropyl-5-aminopyridine, a key intermediate in the development of various therapeutic agents. This report provides an objective comparison of common catalytic methodologies, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the most suitable system for their synthetic needs.

The reduction of the nitro group in 2-Isopropyl-5-nitropyridine is a critical step that requires high efficiency and selectivity to avoid the formation of undesired byproducts.[1] This comparative analysis focuses on three prominent catalytic systems: Palladium on Carbon (Pd/C) with hydrogen gas, Raney® Nickel with hydrogen gas, and a biocatalytic approach using nitroreductase enzymes.

Performance Comparison of Catalytic Systems

The selection of an appropriate catalytic system is contingent on several factors, including desired yield, selectivity, reaction conditions, and scalability. The following table summarizes the quantitative data for the reduction of 2-Isopropyl-5-nitropyridine or a closely related substrate, 2-methyl-5-nitropyridine, for the biocatalytic system. For the heterogeneous catalytic systems, representative data for the reduction of nitroarenes is provided to offer a baseline for expected performance.

Catalytic System	Substrate	Catalyst Loading	Temperature (°C)	Pressure (atm)	Solvent	Reaction Time (h)	Conversion (%)	Yield (%)
10% Pd/C, H₂	Nitroarenes (General)	5-10 mol%	Room Temperature	1	Methanol/Ethanol	2-16	>95	High
Raney® Nickel, H₂	Nitroarenes (General)	~10 wt%	Room Temperature	1-4	Ethanol	1-4	>99	High
Nitroreductase	2-Methyl-5-nitropyridine	1-5 mg/mL enzyme	~25	Ambient	Aqueous Buffer	18	>99	~95

Detailed Experimental Protocols

Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol outlines a general procedure for the reduction of a nitroaromatic compound using 10% Pd/C as the catalyst and hydrogen gas as the reducing agent.

Materials:

• 2-Isopropyl-5-nitropyridine

• 10% Palladium on Carbon (Pd/C)

• Methanol or Ethanol (reagent grade)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Procedure:

• In a suitable reaction vessel, dissolve 2-Isopropyl-5-nitropyridine in methanol or ethanol.

• Carefully add 10% Pd/C to the solution under an inert atmosphere. The catalyst loading is typically 5-10 mol% relative to the substrate.

• Seal the reaction vessel and purge the system with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atm) and maintain vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, carefully vent the excess hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Isopropyl-5-aminopyridine, which can be further purified if necessary.

Catalytic Hydrogenation using Raney® Nickel

This protocol provides a general method for the reduction of a nitroaromatic compound using Raney® Nickel.

Materials:

• 2-Isopropyl-5-nitropyridine

• Raney® Nickel (slurry in water or ethanol)

• Ethanol (reagent grade)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Procedure:

• To a hydrogenation reactor, add a solution of 2-Isopropyl-5-nitropyridine in ethanol.

• Under an inert atmosphere, carefully add the Raney® Nickel slurry. The amount of catalyst is typically around 10% by weight of the substrate.

• Seal the reactor and purge with hydrogen gas.

• Pressurize the reactor with hydrogen (typically 1-4 atm) and commence vigorous stirring at room temperature.

• Monitor the hydrogen uptake and reaction progress by an appropriate analytical method.

• Once the reaction is complete, vent the hydrogen and purge with an inert gas.

• Filter the mixture through Celite® to remove the Raney® Nickel.

• The filtrate containing the product can be concentrated and purified as required.

Biocatalytic Reduction using Nitroreductase

This protocol is based on the reduction of the structurally similar 2-methyl-5-nitropyridine and can be adapted for 2-isopropyl-5-nitropyridine.[2]

Materials:

• 2-Isopropyl-5-nitropyridine

• Nitroreductase enzyme

• Co-catalyst (e.g., V₂O₅)

• Reducing equivalent source (e.g., glucose)

• Cofactor (e.g., NAD(P)H)

• Aqueous buffer solution (e.g., phosphate buffer, pH 7.0)

Procedure:

• In a temperature-controlled reaction vessel, prepare a buffered solution containing the nitroreductase enzyme, the reducing equivalent source, and the cofactor.

• Add the co-catalyst, such as V₂O₅, which can aid in the disproportionation of the hydroxylamine intermediate.[2]

• Initiate the reaction by adding a solution of 2-Isopropyl-5-nitropyridine to the enzyme mixture. A fed-batch approach may be employed to avoid substrate inhibition.

• Maintain the reaction at a constant temperature (e.g., 25°C) with gentle agitation.

• Monitor the conversion of the substrate to the amine product using HPLC or a similar analytical technique.

• Upon completion, the product can be extracted from the aqueous phase using a suitable organic solvent.

• The organic extracts are then combined, dried, and concentrated to yield the desired 2-Isopropyl-5-aminopyridine.

Visualizing the Experimental Workflow

A general experimental workflow for the catalytic hydrogenation of 2-Isopropyl-5-nitropyridine is depicted in the following diagram.

Caption: General experimental workflow for catalytic hydrogenation.

Conclusion

The choice of catalytic system for the reduction of 2-Isopropyl-5-nitropyridine significantly impacts the efficiency, selectivity, and environmental footprint of the synthesis.

• Palladium on Carbon is a versatile and widely used catalyst that generally provides high yields under mild conditions.[3]

• Raney® Nickel is a highly active catalyst, often favored for its efficacy at low temperatures and pressures, though it requires careful handling due to its pyrophoric nature when dry.[3]

• Biocatalytic reduction with nitroreductase offers an environmentally benign alternative, operating under mild aqueous conditions with high selectivity, which can be particularly advantageous for complex molecules with sensitive functional groups.[2]

Researchers and process chemists should consider the specific requirements of their synthesis, including cost, scalability, and green chemistry principles, when selecting the optimal catalytic system. The detailed protocols and comparative data presented in this guide serve as a valuable resource for making an informed decision.

References

• 1. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Assessing the metabolic stability of pharmaceuticals derived from 2-Isopropyl-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing key parameters such as bioavailability, half-life, and in vivo clearance.[1][2][3] Compounds that are rapidly metabolized may fail to achieve therapeutic concentrations, while those metabolized too slowly can lead to accumulation and toxicity.[2] The 2-isopropyl-5-nitropyridine scaffold is a recurring motif in medicinal chemistry.[4] This guide provides an objective assessment of the metabolic stability of pharmaceuticals derived from this scaffold, comparing them with alternative compounds and detailing the experimental protocols for evaluation.

Predicted Metabolic Pathways

The metabolic fate of 2-isopropyl-5-nitropyridine derivatives is primarily governed by two major enzymatic systems: Cytochrome P450 (CYP) monooxygenases and nitroreductases.[5][6]

• Phase I Metabolism (Oxidation): The pyridine ring and the isopropyl group are susceptible to oxidation by CYP enzymes, which are abundant in the liver.[7][8] The isopropyl group, in particular, represents a metabolic "soft spot" prone to hydroxylation. The electron-rich pyridine ring can also undergo oxidation.[9] CYP3A4 is the most abundant CYP isoform in the human liver and is responsible for the metabolism of over 50% of marketed drugs.[8]

• Nitroreduction: The nitro group can undergo a six-electron reduction, catalyzed by various nitroreductases, to form nitroso, N-hydroxylamino, and ultimately, amino metabolites.[6] This pathway can lead to the formation of reactive intermediates that may be associated with toxicity.[6]

References

• 1. nuvisan.com [nuvisan.com]
• 2. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 3. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 4. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The metabolism of 1-nitropyrene by human cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 8. The Kinetic Mechanism for Cytochrome P450 Metabolism of Type II Binding Compounds: Evidence Supporting Direct Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Synthetic Efficiency of Routes to 2-Isopropyl-5-nitropyridine

For researchers, scientists, and drug development professionals, the efficient synthesis of key chemical intermediates is paramount. This guide provides a comprehensive benchmark of different synthetic strategies to obtain 2-Isopropyl-5-nitropyridine, a valuable building block in medicinal chemistry. We present a comparison of two primary routes: the cross-coupling of a pre-functionalized nitropyridine and the direct nitration of an isopropylpyridine precursor. This analysis, supported by experimental data from the literature, aims to inform the selection of the most efficient and practical synthetic pathway.

Executive Summary

Two principal synthetic pathways to 2-Isopropyl-5-nitropyridine have been evaluated:

• Route 1: Cross-Coupling Approach. This strategy involves the initial synthesis of a 2-halo-5-nitropyridine (chloro- or bromo- derivative) followed by a palladium- or nickel-catalyzed cross-coupling reaction with an isopropyl organometallic reagent. This route offers the advantage of building the molecule in a convergent manner, often with high selectivity in the coupling step.

• Route 2: Direct Nitration Approach. This more direct approach involves the synthesis of 2-isopropylpyridine and its subsequent nitration. While potentially shorter, this route's efficiency is highly dependent on the regioselectivity of the nitration step, which can be influenced by the directing effects of the isopropyl group and the pyridine nitrogen.

The following sections provide a detailed breakdown of the experimental data and protocols for each route, allowing for a thorough comparison of their synthetic efficiencies.

Data Presentation

The following table summarizes the quantitative data for the key steps in the two proposed synthetic routes to 2-Isopropyl-5-nitropyridine.

Route	Step	Reaction	Starting Material	Reagents	Product	Yield (%)	Reference
1	1a	Halogenation	2-Hydroxy-5-nitropyridine	POCl₃, PCl₅	2-Chloro-5-nitropyridine	95.3	[1]
1	1b	Halogenation	2-Hydroxy-5-nitropyridine	PBr₃	2-Bromo-5-nitropyridine	~80-90 (estimated)	General Knowledge
1	2a	Kumada Coupling	2-Chloro-5-nitropyridine	Isopropylmagnesium bromide, Ni or Pd catalyst	2-Isopropyl-5-nitropyridine	Not specified in literature	[2][3][4]
1	2b	Negishi Coupling	2-Chloro-5-nitropyridine	Isopropylzinc chloride, Pd catalyst	2-Isopropyl-5-nitropyridine	High yields reported for similar couplings	[5][6]
1	2c	Suzuki Coupling	2-Bromo-5-nitropyridine	Isopropylboronic acid, Pd catalyst	2-Isopropyl-5-nitropyridine	Moderate to high yields for similar couplings	[7][8][9][10]
2	1	Synthesis of Precursor	Pyridine	Isopropanol, Catalyst	2-Isopropylpyridine	Not specified in literature	General Knowledge
2	2	Nitration	2-Isopropylpyridine	HNO₃, H₂SO₄	2-Isopropyl-5-nitropyridine	Yield and isomer distribution not specified	[11][12][13]

Experimental Protocols

Route 1: Cross-Coupling Approach

Step 1a: Synthesis of 2-Chloro-5-nitropyridine from 2-Hydroxy-5-nitropyridine [1]

• Materials: 2-Hydroxy-5-nitropyridine, Phosphorus oxychloride (POCl₃), Phosphorus pentachloride (PCl₅).

• Procedure: A mixture of 2-hydroxy-5-nitropyridine (1.0 eq), POCl₃ (excess), and PCl₅ (1.2 eq) is heated at 100-105°C for 5 hours. After the reaction is complete, excess POCl₃ is removed under reduced pressure. The residue is then carefully poured into ice water and neutralized with a 40 wt% aqueous sodium hydroxide solution to a pH of 8-9. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated to yield 2-chloro-5-nitropyridine.

• Yield: 95.3%[1]

Step 2b (Example): Negishi Coupling of 2-Chloro-5-nitropyridine with Isopropylzinc Chloride [14][5][6]

• Materials: 2-Chloro-5-nitropyridine, Isopropylzinc chloride, Palladium catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., X-Phos), Anhydrous solvent (e.g., THF).

• General Procedure: To a solution of 2-chloro-5-nitropyridine (1.0 eq) in an anhydrous solvent under an inert atmosphere, the palladium catalyst and ligand are added. A solution of isopropylzinc chloride (1.2-1.5 eq) in the same solvent is then added dropwise. The reaction mixture is stirred at room temperature or heated as required, and the progress is monitored by TLC or GC. Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

• Expected Yield: While a specific yield for this exact reaction is not detailed in the searched literature, Negishi couplings of secondary alkylzinc reagents with aryl chlorides are reported to proceed in high yields[14][5][6].

Route 2: Direct Nitration Approach

Step 2: Nitration of 2-Isopropylpyridine [11][12][13]

• Materials: 2-Isopropylpyridine, Concentrated Nitric Acid (HNO₃), Concentrated Sulfuric Acid (H₂SO₄).

• General Procedure: 2-Isopropylpyridine (1.0 eq) is added dropwise to a cold (0-10°C) mixture of concentrated sulfuric acid and concentrated nitric acid. The reaction mixture is then stirred at a controlled temperature (e.g., 58°C) for a specified time (e.g., 10 hours)[11]. After the reaction is complete, the mixture is carefully poured onto ice and neutralized with a base (e.g., aqueous ammonia or sodium hydroxide) to precipitate the product. The crude product is then filtered, washed, and purified, typically by recrystallization or column chromatography to separate the isomers.

• Expected Yield and Selectivity: The yield and the ratio of 5-nitro to other isomers (e.g., 3-nitro) are not specified for 2-isopropylpyridine in the available literature. The nitration of substituted pyridines can lead to a mixture of products, and the separation of the desired isomer can impact the overall efficiency of this route[11][12][13].

Mandatory Visualization

Caption: Comparison of two synthetic routes to 2-Isopropyl-5-nitropyridine.

Discussion and Recommendation

Based on the available data, Route 1, the cross-coupling approach, appears to be the more promising and synthetically efficient strategy for obtaining 2-Isopropyl-5-nitropyridine. The high-yielding synthesis of the 2-chloro-5-nitropyridine intermediate (95.3%) provides a solid foundation for this route[1]. While a specific yield for the final cross-coupling step with an isopropyl group is not explicitly documented for this substrate, the literature on Negishi and other cross-coupling reactions with secondary alkyl groups suggests that high yields are achievable under optimized conditions[14][5][6]. This route offers greater control over the final product's regiochemistry, avoiding the potential for isomeric mixtures.

In contrast, Route 2, the direct nitration of 2-isopropylpyridine, carries a significant risk of producing a mixture of isomers , which would necessitate a challenging and potentially low-yielding purification step. The directing effects of the isopropyl group (ortho-, para-directing) and the pyridine nitrogen (meta-directing) could lead to the formation of not only the desired 5-nitro product but also the 3-nitro and potentially other isomers. Without specific experimental data on the regioselectivity of this reaction, it is difficult to assess its true efficiency.

For researchers and drug development professionals requiring a reliable and high-yielding synthesis of 2-Isopropyl-5-nitropyridine, the development and optimization of a cross-coupling reaction (Route 1) is the recommended course of action. Further experimental work would be needed to determine the optimal cross-coupling method (Kumada, Negishi, or Suzuki) and reaction conditions to maximize the yield of the final product.

References

• 1. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 2. Kumada Coupling [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Kumada coupling - Wikipedia [en.wikipedia.org]
• 5. A mild Negishi cross-coupling of 2-heterocyclic organozinc reagents and aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Negishi Coupling [organic-chemistry.org]
• 7. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 2-Amino-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 12. scribd.com [scribd.com]
• 13. researchgate.net [researchgate.net]
• 14. Nickel-Catalyzed Negishi Cross-Couplings of Secondary Nucleophiles with Secondary Propargylic Electrophiles at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 2-Isopropyl-5-nitropyridine

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. 2-Isopropyl-5-nitropyridine, as a nitropyridine derivative, requires careful handling and adherence to specific disposal protocols due to its potential hazards. This guide provides essential, immediate safety and logistical information for its proper disposal.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is mandatory.

• Respiratory Protection: Handle in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of dust or vapors.

Spill Management: In the event of a spill, evacuate the immediate area. For solid spills, carefully sweep up the material and place it into a designated hazardous waste container. Avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite or sand, and then collect it into a sealed container for disposal. Do not allow the chemical to enter drains or waterways.

Step-by-Step Disposal Protocol

The standard and required method for the disposal of 2-Isopropyl-5-nitropyridine is through a licensed hazardous waste management program. On-site chemical treatment is not recommended without a thorough, substance-specific, and validated protocol, which is currently unavailable for this compound.

• Waste Segregation:

  • Designate a specific, clearly labeled waste container for 2-Isopropyl-5-nitropyridine waste.

  • Do not mix this waste with other chemical streams, such as halogenated solvents, acids, or bases, to prevent potentially dangerous reactions.[1]

• Containerization:

  • Collect all waste, including the pure compound and any contaminated materials (e.g., gloves, weighing paper, absorbent pads), in a compatible and sealable container. High-density polyethylene (HDPE) or glass containers are generally suitable.[1]

  • Ensure the container is in good condition with a secure, leak-proof lid.

  • Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Labeling:

  • Immediately label the waste container with the words "Hazardous Waste ".

  • The label must include:

    • The full chemical name: "2-Isopropyl-5-nitropyridine "

    • The CAS Number: 131941-21-4

    • An accurate estimation of the quantity of the waste.

    • The date when the waste was first added to the container.

    • The name of the principal investigator and the laboratory location/room number.

• Storage:

  • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

  • The SAA should be in a well-ventilated area, away from sources of ignition, and segregated from incompatible materials.

• Arranging for Disposal:

  • Once the container is full or has reached the storage time limit set by your institution, arrange for its collection.

  • Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical safety officer to schedule a pickup by a licensed hazardous waste disposal contractor.[1] Follow all institutional procedures for waste pickup requests.

• Disposal of Empty Containers:

  • An empty container that previously held 2-Isopropyl-5-nitropyridine must also be disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[1]

  • The rinsate from the cleaning process must be collected and disposed of as hazardous waste.

Quantitative Data Summary

Since specific quantitative data for 2-Isopropyl-5-nitropyridine is limited, the table below summarizes its basic identifiers.

Property	Value
CAS Number	131941-21-4[2][3]
Molecular Formula	C₈H₁₀N₂O₂[2][3]
Molecular Weight	166.18 g/mol [2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Isopropyl-5-nitropyridine waste.

Caption: Disposal workflow for 2-Isopropyl-5-nitropyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Isopropyl-5-nitropyridine | 131941-21-4 | Benchchem [benchchem.com]
• 3. 2-Isopropyl-5-nitropyridine [unite-pharm.com]

Essential Safety and Operational Guide for 2-Isopropyl-5-nitropyridine

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Isopropyl-5-nitropyridine. Given the absence of a specific Safety Data Sheet (SDS) for this compound, these recommendations are based on the known hazards of structurally similar nitropyridine derivatives and are designed to ensure a high level of laboratory safety.

Hazard Summary

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent exposure. The following table summarizes the recommended PPE for handling 2-Isopropyl-5-nitropyridine.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[2][4] A face shield should be worn in addition to goggles when there is a potential for splashing.	To protect eyes from dust particles and chemical splashes that can cause serious irritation.[1]
Skin Protection	Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use and changed frequently, especially after direct contact.[4] Protective Clothing: A lab coat, long pants, and closed-toe shoes are required. For larger quantities or increased exposure risk, consider impervious clothing.[4]	To prevent skin contact, which may cause irritation. Contaminated clothing should be removed and washed before reuse.[2]
Respiratory Protection	All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If a fume hood is not available or if dust/vapors are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.	To prevent inhalation of dust or vapors, which may cause respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Thoroughly review this safety guide and any available information on similar compounds.

  • Ensure that a safety shower and eyewash station are readily accessible and in good working order.[2]

  • Assemble all necessary PPE and ensure it is in good condition.

  • Have spill control materials (e.g., absorbent pads, sand, or a commercial spill kit) readily available.

• Handling the Chemical:

  • Don the appropriate PPE as outlined in the table above.

  • Conduct all manipulations of 2-Isopropyl-5-nitropyridine inside a certified chemical fume hood to ensure adequate ventilation.

  • Keep the container tightly closed when not in use.[2]

  • Avoid the formation of dust and aerosols.[5]

  • Avoid all personal contact with the substance.[3] Do not eat, drink, or smoke in the handling area.[3]

• Post-Handling Procedures:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Clean the work area within the fume hood.

  • Properly remove and dispose of contaminated gloves and other disposable PPE as hazardous waste.

Disposal Plan

All waste containing 2-Isopropyl-5-nitropyridine must be treated as hazardous waste and handled in accordance with local, state, and federal regulations.[3][6]

• Waste Collection:

  • Collect all liquid waste containing 2-Isopropyl-5-nitropyridine in a dedicated, labeled, and sealed container.

  • Contaminated solid waste, including gloves, absorbent materials, and empty containers, should be collected in a separate, clearly labeled hazardous waste container.[3]

• Waste Storage:

  • Store waste containers in a designated, secure area away from incompatible materials.

• Waste Disposal:

  • Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2] Do not dispose of down the drain or in regular trash.[3]

Emergency Procedures

• Spill Response:

  • In case of a small spill, use absorbent material to contain it, then collect it into a sealed container for disposal.[3] Avoid generating dust.[3]

  • For a large spill, evacuate the area and contact your institution's EHS department immediately.

• First Aid:

  • In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[2]

  • In case of skin contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. If skin irritation occurs, get medical advice/attention.[2]

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[2]

  • If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control center immediately.[5]

Logical Workflow for Safe Handling

Caption: Workflow for Safe Handling of 2-Isopropyl-5-nitropyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. echemi.com [echemi.com]
• 5. echemi.com [echemi.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]